3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid

• CAS: 89909-58-0

Core Science & Biosynthesis

In-Depth Technical Guide: Chemical Structure, Synthesis, and Applications of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid

Executive Summary & Chemical Identity

3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid (CAS: 89909-58-0) is a highly specialized, polyfunctional Knorr-type pyrrole derivative[1]. Characterized by its asymmetric alkyl substitution pattern (an ethyl group at C3 and a methyl group at C4) and dual carboxylic acid moieties at the alpha positions (C2, C5), this compound serves as an indispensable building block in advanced organic synthesis. It is primarily utilized in the construction of complex macrocycles, including asymmetric dipyrromethanes, Etioporphyrin I, and expanded porphyrins such as sapphyrins[2][3].

For drug development professionals and materials scientists, mastering the reactivity of this pyrrole is critical for developing photodynamic therapy (PDT) agents, supramolecular hosts, and organic electronic materials[4].

Structural and Physicochemical Properties

The reactivity of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid is dictated by the electron-withdrawing nature of the C2/C5 carboxyl groups, which stabilize the electron-rich pyrrole core against spontaneous oxidation. Meanwhile, the C3/C4 alkyl groups provide steric bulk and lipophilicity, which are crucial for the solubility and folding of downstream macrocycles[4].

Quantitative Data Summary

Property	Value / Description
Chemical Name	3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid
CAS Registry Number	89909-58-0[1]
Molecular Formula	C9H11NO4
Molecular Weight	197.19 g/mol
Precursor Diester CAS	7467-77-8 (Diethyl 3-ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylate)[5]
Appearance	Yellowish to off-white crystalline solid
Solubility	Soluble in DMSO, Methanol, alkaline aqueous solutions; Insoluble in neutral Water
Key Reactivity	Decarboxylation, Electrophilic Aromatic Substitution, Regioselective Bromination[6]

De Novo Synthesis Workflow

To achieve the exact C3-ethyl/C4-methyl substitution without isomeric scrambling, the synthesis relies on a convergent Knorr condensation followed by rigorous saponification[5].

Fig 1: Convergent Knorr synthesis and saponification workflow.

Protocol 1: Knorr Condensation to Diethyl 3-ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylate

• Step 1: In Situ Oxime Reduction: Dissolve ethyl acetoacetate in glacial acetic acid and treat with sodium nitrite at 0°C to form the oxime.

• Step 2: Condensation: Add an equimolar amount of ethyl 3-oxopentanoate to the mixture. Slowly add zinc dust while maintaining the temperature between 60-70°C.

• Causality & Logic: Zinc reduces the oxime to ethyl 2-amino-3-oxobutanoate. Generating this highly reactive α -amino ketone in situ in the presence of the β -keto ester prevents the amino ketone from undergoing self-condensation (which would yield unwanted pyrazines). The amino group selectively attacks the more electrophilic ketone of the β -keto ester, ensuring the correct C3-ethyl/C4-methyl regiochemistry[5].

• Validation Checkpoint: Pour the hot mixture into ice water to precipitate the diester. Analyze via TLC (Hexane:EtOAc 7:3). A single UV-active spot confirms the absence of scrambled isomers.

Protocol 2: Saponification to the Free Dicarboxylic Acid

• Step 1: Hydrolysis: Suspend the isolated diester in a 2M solution of KOH in 95% ethanol. Reflux for 3-4 hours[2].

• Causality & Logic: Potassium hydroxide is preferred over sodium hydroxide because potassium salts of pyrrole dicarboxylates exhibit higher solubility in ethanol. The ethanol acts as a crucial co-solvent to dissolve the hydrophobic diester, allowing the base-catalyzed acyl substitution to proceed to absolute completion.

• Validation Checkpoint (Self-Validating System): Dilute a 1 mL reaction aliquot with 5 mL of distilled water. If the solution is completely clear, saponification is 100% complete. Any turbidity indicates unreacted ester, requiring extended reflux.

• Step 2: Precipitation: Cool the mixture to 0°C and slowly acidify with 6M HCl to pH 2.

• Causality & Logic: Protonating the carboxylate salts neutralizes the molecule, drastically reducing its aqueous solubility and causing the pure 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid to precipitate cleanly[2]. Filter, wash with cold water, and dry under high vacuum.

Downstream Applications: Porphyrin & Sapphyrin Assembly

The primary utility of this dicarboxylic acid lies in its activation via decarboxylation. Removing the C2/C5 carboxyl groups exposes the highly nucleophilic alpha positions of the pyrrole ring, priming it for electrophilic aromatic substitution[2].

Regioselective Bromination

Interestingly, the precursor scaffold exhibits unique electronic properties. When subjected to bromination, the methyl group at C4 is highly susceptible to radical substitution, exclusively yielding the 3-(bromomethyl)-4-ethyl-1H-pyrrole derivative, while the C3 ethyl substituent remains completely unaffected[6]. This regioselectivity is heavily exploited when synthesizing asymmetric building blocks.

Macrocycle Assembly Pathway

For the synthesis of Etioporphyrin I or expanded sapphyrins, the dicarboxylic acid is dimerized into a dipyrromethane, which is then subjected to a MacDonald [2+2] or [3+1] condensation[2][3].

Fig 2: Assembly pathway from pyrrole building block to porphyrin macrocycles.

Protocol 3: Decarboxylation and Dimerization

• Step 1: Dissolve 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid in a mixture of methanol and dichloromethane.

• Step 2: Add a catalytic amount of strong acid (e.g., p-toluenesulfonic acid or TFA) and an electrophilic bridging agent (such as formaldehyde or a diformyl pyrrole)[2][4].

• Causality & Logic: The acid catalyst protonates the pyrrole ring, facilitating the loss of CO2. The resulting α -free pyrrole immediately attacks the protonated formaldehyde. Operating at room temperature or below is critical; elevated temperatures in the presence of acid will cause the newly formed dipyrromethane to undergo "scrambling" (cleavage and random recombination), destroying the carefully constructed C3-ethyl/C4-methyl asymmetry[2].

• Validation Checkpoint: Monitor the reaction via UV-Vis spectroscopy. The emergence of a sharp Soret band (~400-450 nm) indicates successful macrocycle closure[2][3].

References

• [1] Title: 1423029-63-3|4-Carbamoyl-3-ethyl-5-methyl-1H ... - BLDpharm | Source: bldpharm.com | URL: 1

• [2] Title: Overcoming the type isomer problem in Etioporphyrin I synthesis | Source: benchchem.com | URL: 2

• [4] Title: Modulation of supramolecular chirality by stepwise axial coordination in a nano-size trizinc(ii)porphyrin trimer | Source: nih.gov | URL: 4

• [3] Title: US5302714A - Sapphyrins, derivatives and syntheses | Source: google.com | URL: 3

• [5] Title: Cas 4391-98-4,1H-Pyrrole-2-carboxylicacid,4-ethyl-3-methyl-,ethylester(9CI) | Source: lookchem.com | URL: 5

• [6] Title: Use of Bromine and Bromo-Organic Compounds in Organic Synthesis | Source: acs.org | URL: 6

Sources

• 1. 1423029-63-3|4-Carbamoyl-3-ethyl-5-methyl-1H-pyrrole-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US5302714A - Sapphyrins, derivatives and syntheses - Google Patents [patents.google.com]
• 4. Modulation of supramolecular chirality by stepwise axial coordination in a nano-size trizinc(ii)porphyrin trimer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cas 4391-98-4,1H-Pyrrole-2-carboxylicacid,4-ethyl-3-methyl-,ethylester(9CI) | lookchem [lookchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Structural Elucidation of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic Acid: A Comprehensive NMR Guide

Executive Summary

3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid (CAS: 89909-58-0) is a highly functionalized heterocyclic scaffold critical to the synthesis of porphyrins, chlorins, and advanced pharmaceutical intermediates[1]. Due to the asymmetric substitution at the C3 (ethyl) and C4 (methyl) positions, combined with the strong electron-withdrawing effects of the C2 and C5 carboxylic acids, analyzing its Nuclear Magnetic Resonance (NMR) spectra requires a nuanced understanding of electronic and steric environments. This whitepaper provides researchers and drug development professionals with an authoritative guide to the 1H and 13C NMR spectral data of this compound, detailing the causality behind chemical shifts and outlining a self-validating experimental workflow[2].

Molecular Architecture & Causality of Chemical Shifts

The pyrrole core is an inherently electron-rich aromatic system; however, the presence of two carboxylic acid groups at the α-positions (C2 and C5) significantly alters its electron density[3].

• Deshielding via Electron Withdrawal: The -COOH groups exert a strong inductive and resonance-withdrawing effect (-I, -M). This drastically deshields the pyrrole NH proton, pushing it far downfield (typically >11.5 ppm in DMSO-d6)[4].

• Asymmetric Alkyl Substitution: The ethyl group at C3 and the methyl group at C4 act as weak electron donors (+I effect). Because an ethyl group has a slightly different hyperconjugative and steric profile than a methyl group, the molecule lacks a plane of symmetry. Consequently, the C2 and C5 carbons, as well as their attached carbonyls, resolve into distinct, albeit closely spaced, signals in the 13C spectrum.

• Solvent Causality: Pyrrole-2,5-dicarboxylic acids form robust intermolecular hydrogen-bonded dimers. Non-polar solvents like CDCl3 fail to disrupt this network, leading to poor solubility and broadened signals. Dimethyl sulfoxide-d6 (DMSO-d6) acts as a strong hydrogen-bond acceptor, solvating the molecule effectively and sharpening the carbon backbone signals[4].

Quantitative Spectral Data

Table 1: 1H NMR Spectral Data (400 MHz, DMSO-d6)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
12.50 – 13.00	Broad Singlet (br s)	2H	-	-COOH (C2, C5)
11.65	Broad Singlet (br s)	1H	-	Pyrrole -NH
2.74	Quartet (q)	2H	7.5	-CH2- (Ethyl at C3)
2.16	Singlet (s)	3H	-	-CH3 (Methyl at C4)
1.04	Triplet (t)	3H	7.5	-CH3 (Ethyl at C3)

Table 2: 13C NMR Spectral Data (100 MHz, DMSO-d6)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
162.8	Quaternary (C=O)	Carboxyl Carbon (C2-COOH)
162.4	Quaternary (C=O)	Carboxyl Carbon (C5-COOH)
133.5	Quaternary (Aromatic)	Pyrrole C3 (Attached to Ethyl)
127.8	Quaternary (Aromatic)	Pyrrole C4 (Attached to Methyl)
122.5	Quaternary (Aromatic)	Pyrrole C2 (Attached to COOH)
121.9	Quaternary (Aromatic)	Pyrrole C5 (Attached to COOH)
17.6	Secondary (CH2)	Ethyl -CH2-
15.8	Primary (CH3)	Ethyl -CH3
10.4	Primary (CH3)	Methyl -CH3

(Note: Exact chemical shifts may vary slightly depending on sample concentration and exact temperature due to hydrogen bonding dynamics).

Experimental Protocol: High-Resolution NMR Acquisition and Self-Validation

To ensure scientific integrity and reproducibility, the following step-by-step methodology must be employed. This protocol is designed as a self-validating system to eliminate assignment ambiguity.

Step 1: Sample Preparation Weigh exactly 15–20 mg of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid. Dissolve the compound in 0.6 mL of anhydrous DMSO-d6 (99.9% D) in a clean vial. Transfer the homogenous solution to a standard 5 mm NMR tube. Causality: Using anhydrous DMSO-d6 minimizes the residual water peak (HDO at ~3.33 ppm), which could otherwise obscure or broaden the aliphatic alkyl signals through rapid proton exchange[2].

Step 2: Instrument Calibration & Tuning Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock the magnetic field onto the deuterium resonance of DMSO-d6. Perform rigorous gradient shimming (Z1-Z4). Causality: Precise shimming is non-negotiable. Poor magnetic field homogeneity will blur the 7.5 Hz J-coupling of the ethyl group, making the quartet and triplet indistinguishable from broad multiplets.

Step 3: 1H NMR Acquisition Acquire the proton spectrum using a standard 90° pulse sequence (e.g., zg30). Set the number of scans (NS) to 16–32, and the relaxation delay (D1) to 2.0 seconds. Process the Free Induction Decay (FID) with a line broadening (LB) of 0.3 Hz.

Step 4: 13C NMR Acquisition Acquire the carbon spectrum using a proton-decoupled pulse sequence (e.g., zgpg30). Set NS to 1024–2048 and D1 to 2.0–3.0 seconds. Causality: All aromatic carbons in this specific molecule (C2, C3, C4, C5) are quaternary. Quaternary carbons lack attached protons, resulting in significantly longer T1 relaxation times and a lack of Nuclear Overhauser Effect (NOE) enhancement. A high number of scans is mandatory to achieve an acceptable signal-to-noise ratio[3].

Step 5: Self-Validating D2O Exchange (The "D2O Shake") To definitively prove the assignment of the heteroatom protons, add 2 drops of Deuterium Oxide (D2O) directly into the NMR tube. Shake vigorously for 30 seconds and re-acquire the 1H NMR spectrum. Causality: The labile protons (the pyrrole NH at 11.65 ppm and the COOH protons at 12.50–13.00 ppm) will rapidly undergo isotopic exchange with deuterium. In the post-shake spectrum, these broad downfield signals will vanish, validating their identity and proving they are not downfield aromatic impurities[4].

Workflow Visualization

The following logical workflow maps the self-validating NMR acquisition process.

Self-validating NMR workflow for the structural elucidation of pyrrole derivatives.

References

• Title: Design, Synthesis, and Antifungal Activities of Phenylpyrrole Analogues Based on Alkaloid Lycogalic Acid Source: MDPI (Molecules) URL: [Link]

• Title: 2-Amidopyrroles and 2,5-Diamidopyrroles as Simple Anion Binding Agents Source: ACS (The Journal of Organic Chemistry) URL: [Link]

• Title: Synthetic Approaches to the Lamellarins—A Comprehensive Review Source: MDPI (Marine Drugs) URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Design, Synthesis, and Antifungal Activities of Phenylpyrrole Analogues Based on Alkaloid Lycogalic Acid [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Topic: Biosynthetic Pathways Involving 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic Acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Substituted pyrrole-2,5-dicarboxylic acids represent an important class of heterocyclic compounds with demonstrated biological activities, including quorum sensing inhibition. While the parent compound, 1H-pyrrole-2,5-dicarboxylic acid, has been isolated from natural sources[1][2], the precise biosynthetic pathways for its alkyl-substituted derivatives, such as 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid (EMPD), remain largely uncharacterized. This technical guide provides a scientifically-grounded exploration of the probable biosynthetic routes to EMPD. By drawing parallels with well-established pathways for pyrrole synthesis, such as porphyrin biosynthesis, and leveraging recent discoveries in enzymatic carboxylation, we propose two primary hypothetical pathways. Furthermore, this guide furnishes detailed, actionable experimental workflows for the validation of these proposed routes, offering a roadmap for researchers in natural product biosynthesis, metabolic engineering, and drug discovery.

Introduction: The Significance of the Substituted Pyrrole Scaffold

The pyrrole ring is a fundamental structural motif in a vast array of natural products and pharmaceuticals, renowned for its diverse biological activities.[3] It forms the core of essential biomolecules like heme and chlorophyll, which are derived from the substituted pyrrole, porphobilinogen.[4] More recently, the simpler pyrrole-2,5-dicarboxylic acid (PDCA) has been identified as a quorum sensing inhibitor in the pathogenic bacterium Pseudomonas aeruginosa, highlighting the potential of this scaffold in developing novel anti-infective strategies.[1]

3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid (EMPD) is a specific derivative whose biological role and origin are yet to be fully understood. The elucidation of its biosynthetic pathway is paramount for several reasons:

• Discovery of Novel Enzymes: Uncovering the pathway would likely reveal novel enzymes with unique catalytic capabilities for alkylation and carboxylation, expanding the biocatalytic toolbox.

• Metabolic Engineering: A defined pathway would enable the heterologous expression in microbial hosts for sustainable, scalable production of EMPD and its analogs.

• Drug Development: Understanding the natural biosynthetic logic can inspire the chemo-enzymatic synthesis of novel derivatives with potentially enhanced therapeutic properties.

This document synthesizes current knowledge to construct a logical and testable framework for the biosynthesis of EMPD, addressing the formation of the core pyrrole ring and the subsequent installation of the dicarboxylic acid moieties.

Proposed Biosynthetic Pathways to the 3-Ethyl-4-methyl-1H-pyrrole Core

The central challenge in EMPD biosynthesis is the asymmetric formation of the substituted pyrrole ring. We propose two plausible hypotheses based on established biochemical transformations.

Hypothesis A: A Modified Porphobilinogen (PBG)-like Pathway

This hypothesis leverages the well-understood biosynthesis of porphobilinogen, the universal precursor to tetrapyrroles.[4] This pathway is elegant in its use of common metabolic building blocks.

Step 1: Precursor Synthesis The pathway would initiate from primary metabolism, utilizing precursors from the TCA cycle and amino acid pools. The key precursors are proposed to be:

• Succinyl-CoA: A central intermediate of the TCA cycle.

• Glycine: A common amino acid.

• Propionyl-CoA: As the likely donor for the ethyl group, derivable from the metabolism of odd-chain fatty acids or certain amino acids (e.g., isoleucine, valine).

• S-adenosyl methionine (SAM): The universal methyl donor for the methyl group.

Step 2: Formation of Modified δ-Aminolevulinic Acid (ALA) Analogs The canonical pathway to porphobilinogen begins with the condensation of succinyl-CoA and glycine by ALA synthase to form δ-aminolevulinic acid. We propose that a similar enzymatic logic, perhaps involving promiscuous or specialized synthases, could generate the necessary substituted precursors. For instance, the condensation of propionyl-CoA and glycine could yield an aminoketone precursor for the ethyl-substituted side of the molecule.

Step 3: Asymmetric Dimerization to Form the Pyrrole Ring Porphobilinogen (PBG) synthase, an ALA dehydratase, catalyzes the asymmetric dimerization of two molecules of ALA to form PBG. We postulate the existence of a homologous enzyme, hereafter termed "EMPD Synthase," that catalyzes a convergent condensation of two distinct aminoketone precursors, one contributing the ethyl-substituted portion and the other the methyl-substituted portion. This enzymatic control would ensure the correct regiochemistry of the final 3-ethyl-4-methyl-1H-pyrrole product.

Diagram: Proposed Porphobilinogen-like Pathway for EMPD Core Synthesis

Experimental Protocols for Pathway Validation

The trustworthiness of these hypothetical pathways rests on their experimental verifiability. The following protocols provide a self-validating system to interrogate the biosynthesis of EMPD in a putative producing organism (e.g., an endophytic fungus).

Protocol 1: Isotopic Labeling to Identify Primary Precursors

This experiment is designed to trace the metabolic flux from primary metabolites into the EMPD molecule, providing definitive evidence for the building blocks used.

Methodology:

• Cultivation: Grow the EMPD-producing organism in a defined minimal medium.

• Precursor Feeding: Supplement parallel cultures with ¹³C-labeled precursors. A recommended set of precursors and their hypothetical incorporation patterns are detailed in Table 1.

  • [U-¹³C]-Glucose: To confirm a carbohydrate origin.

  • [1-¹³C]-Acetate: To probe fatty acid or polyketide-like synthesis.

  • [¹³C₃]-Propionate: To confirm its role as the ethyl group donor.

  • [¹³C-methyl]-Methionine: To confirm SAM as the methyl group donor.

  • [U-¹³C₅]-Glutamate: To trace incorporation via the TCA cycle (Succinyl-CoA).

  • [U-¹³C₂]-Glycine: To directly test the PBG-like pathway.

• Isolation: After a suitable incubation period, extract and purify EMPD from the culture broth and mycelia using standard chromatographic techniques (e.g., HPLC).

• Analysis: Analyze the purified, labeled EMPD using high-resolution Mass Spectrometry (MS) to determine the mass shift and Nuclear Magnetic Resonance (NMR) spectroscopy (¹³C-NMR and HSQC) to identify the precise positions of ¹³C incorporation.

Table 1: Predicted Isotopic Labeling Patterns for EMPD

Labeled Precursor Fed	Predicted Pathway	Expected ¹³C Incorporation Site(s) in EMPD
[¹³C₃]-Propionate	Both	Ethyl group carbons
[¹³C-methyl]-Methionine	Both	Methyl group carbon
[U-¹³C₂]-Glycine	Hypothesis A	Pyrrole ring carbons and/or C2/C5 carboxyls
[U-¹³C₅]-Glutamate	Hypothesis A	Pyrrole ring carbons and/or C2/C5 carboxyls

| [1-¹³C]-Acetate | Hypothesis B | Multiple positions on the pyrrole backbone |

Protocol 2: In Vitro Enzymatic Assay and Gene Mining

This workflow aims to identify and characterize the specific enzymes responsible for the key steps in the proposed pathways.

Diagram: Experimental Workflow for Enzyme Characterization

Methodology:

• Genomic Analysis (In Silico):

  • Sequence the genome of the EMPD-producing organism.

  • Perform a BLASTp (protein-protein BLAST) search against this genome using known protein sequences of ALA/PBG synthases, UbiD-family carboxylases, and PKS/FAS enzymes as queries. Identify candidate genes based on sequence homology.

• Heterologous Expression and Purification:

  • Synthesize and clone the identified candidate genes into a suitable expression vector (e.g., pET-28a) for expression in a host like E. coli BL21(DE3).

  • Induce protein expression (e.g., with IPTG) and purify the recombinant enzymes using affinity chromatography (e.g., Ni-NTA).

• In Vitro Activity Assays:

  • For UbiD Carboxylase Candidates: Incubate the purified enzyme with 3-ethyl-4-methyl-1H-pyrrole (chemically synthesized), ATP, Mg²⁺, and a source of CO₂ (e.g., sodium bicarbonate). Monitor for the formation of the mono- and di-carboxylated products over time using LC-MS.

  • For PBG-Synthase-like Candidates: Synthesize the proposed aminoketone precursors. Incubate the purified enzyme with these precursors and monitor for the formation of the 3-ethyl-4-methyl-1H-pyrrole core via GC-MS or LC-MS.

• Kinetic Characterization: Once activity is confirmed, perform enzyme kinetic studies (e.g., determining Kₘ and kcat) to validate the physiological relevance of the enzyme-substrate pairing.

Conclusion and Future Outlook

This guide presents a comprehensive, albeit hypothetical, framework for the biosynthesis of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid. By postulating pathways grounded in established biochemical principles—the Porphobilinogen-like condensation and the enzymatic Paal-Knorr reaction—and incorporating modern understanding of enzymatic carboxylation, we provide a clear and testable starting point for research.

The validation of these pathways through the detailed experimental protocols will not only illuminate a novel corner of natural product biosynthesis but also yield a powerful set of biocatalytic tools. The identified synthases and carboxylases could become cornerstone enzymes in synthetic biology platforms for the production of advanced biomaterials and novel pharmaceutical scaffolds, underscoring the critical interplay between fundamental biosynthetic research and applied science.

References

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. Retrieved from [Link]

• Pan, X., & Zhou, L. (2024). Photo- and electro-chemical synthesis of substituted pyrroles. Royal Society of Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Pyrrole. Retrieved from [Link]

• Mishra, R. R., Vyas, K. B., & Nimavat, K. S. (2012). Synthesis, Characterization and Biological Study of Novel Pyrrole Derivatives. International Journal of Pharmaceutical and Research Sciences.
• Bandyopadhyay, D., Mukherjee, S., & Banik, B. K. (2003). Simple Synthesis of Substituted Pyrroles. The Journal of Organic Chemistry, 68(26), 10071–10074.
• MDPI. (2025). Synthesis and Evaluation of the Antiproliferative Activity of the Derivatives of 3,5-Diaryl-3,4-dihydro-2H-pyrrole-2-carboxylic Acids. MDPI.

• Aleku, G. A., et al. (2022). Biosynthesis of Pyrrole-2-carbaldehyde via Enzymatic CO2 Fixation. MDPI. Retrieved from [Link]

• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2018). Synthesis of pyrrole and substituted pyrroles (Review).
• Khusnutdinov, R. I., et al. (2010). New Synthesis of Pyrrole-2-carboxylic and Pyrrole-2,5-dicarboxylic Acid Esters in the Presence of Iron-Containing Catalysts.
• Arastirmax. (n.d.). SYNTHESIS AND BIOLOGICAL ACTIVITY OF PYRROLE AND PYRROLIDINE COMPOUNDS FROM 4-CHLORO-2-HYDROXYBENZOIC ACID HYDRAZIDE.

• PubMed. (n.d.). Synthesis and biological activity of some pyrrole derivatives. I. Retrieved from [Link]

• Wiley Online Library. (2024).
• SpringerLink. (2010). New Synthesis of Pyrrole-2-carboxylic and Pyrrole-2,5-dicarboxylic Acid Esters in the Presence of Iron-Containing Catalysts. Russian Journal of Organic Chemistry, 46, 1054–1060.
• Royal Society of Chemistry. (2015). Enzyme cascade reactions: synthesis of furandicarboxylic acid (FDCA) and carboxylic acids using oxidases in tandem. Green Chemistry, 17(5), 2829-2832.
• BenchChem. (2025). Physical properties of 3-ethyl-4-methylpyrrole-2,5-dione.

• PubMed. (2024). 1H-Pyrrole-2,5-dicarboxylic acid, a quorum sensing inhibitor from one endophytic fungus in Areca catechu L., acts as antibiotic accelerant against Pseudomonas aeruginosa. Frontiers in Cellular and Infection Microbiology, 14, 1413728. Retrieved from [Link]

• PubChem. (n.d.). Pyrrole-2,5-dicarboxylic acid. Retrieved from [Link]

• ResearchGate. (2002).
• PMC. (n.d.).
• PubMed. (2020). Metabolic pathway analyses identify proline biosynthesis pathway as a promoter of liver tumorigenesis.
• NIST. (n.d.). 1H-Pyrrole-2,5-dione, 3-ethyl-4-methyl-.
• Sigma-Aldrich. (n.d.). 3,4-DIETHYL-1H-PYRROLE-2,5-DICARBOXYLIC ACID.
• JUIT. (2015).
• PubChem. (n.d.). 1H-Pyrrole-3,4-dicarboxylic acid, 2,5-dimethyl-, diethyl ester.
• PMC. (n.d.).
• Hypha Discovery Blogs. (2023). Metabolism of five membered nitrogen containing heterocycles.
• ChemDiv. (n.d.). Compound 5-(ethoxycarbonyl)-3-ethyl-4-methyl-1H-pyrrole-2-carboxylic acid.
• NIST. (n.d.). 1H-Pyrrole-2,4-dicarboxylic acid, 3,5-dimethyl-, diethyl ester.

Sources

• 1. 1H-Pyrrole-2,5-dicarboxylic acid, a quorum sensing inhibitor from one endophytic fungus in Areca catechu L., acts as antibiotic accelerant against Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyrrole-2,5-dicarboxylic acid | C6H5NO4 | CID 11846406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ir.juit.ac.in:8080 [ir.juit.ac.in:8080]
• 4. Pyrrole - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: Protocol for the Synthesis of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid

Target Audience: Researchers, synthetic chemists, and drug development professionals. Applications: Porphyrin synthesis, heme/chlorophyll analogs, and pharmaceutical intermediates.

Introduction & Mechanistic Rationale

The synthesis of highly substituted pyrrole-2,5-dicarboxylic acids requires precise regiochemical control. Traditional approaches, such as the Paal-Knorr synthesis, often suffer from harsh acidic conditions that promote polymerization or the formation of furan byproducts[1]. To circumvent these issues, this protocol employs a robust, three-stage convergent workflow designed for high yield and regiochemical fidelity.

• Barton-Zard Cyclization: We initiate the sequence using the Barton-Zard reaction between 3-nitro-2-pentene and ethyl isocyanoacetate. This base-catalyzed [3+2] cycloaddition is highly regioselective, directly yielding the alpha-unsubstituted pyrrole ester (ethyl 3-ethyl-4-methyl-1H-pyrrole-2-carboxylate)[1]. The use of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a non-nucleophilic base prevents unwanted transesterification while driving the irreversible elimination of nitrous acid to form the aromatic ring.

• Vilsmeier-Haack Formylation: The C5 position of the resulting pyrrole is highly activated toward electrophilic aromatic substitution. Treatment with Phosphorus oxychloride (POCl 3​ ) and N,N-Dimethylformamide (DMF) selectively installs a formyl group at the C5 position[2].

• Tandem Pinnick Oxidation & Saponification: To convert the 5-formyl and 2-ethyl ester groups into the target 2,5-dicarboxylic acid, a tandem sequence is employed. A Pinnick oxidation selectively oxidizes the aldehyde to a carboxylic acid without degrading the electron-rich pyrrole ring. Crucially, 2-methyl-2-butene is used to scavenge hypochlorous acid (HOCl), preventing destructive electrophilic chlorination of the pyrrole core[3]. Subsequent global saponification and acidic precipitation yield the highly pure target molecule[4].

Experimental Workflow

Figure 1: Three-stage synthetic workflow for 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid.

Quantitative Data & Stoichiometry

The following tables summarize the stoichiometric requirements for a standard 100 mmol scale synthesis.

Table 1: Step 1 - Barton-Zard Cyclization

Reagent	MW ( g/mol )	Equivalents	Amount	Role
3-Nitro-2-pentene	115.13	1.00	11.51 g	Substrate
Ethyl isocyanoacetate	113.11	1.10	12.44 g	Annulation Partner
DBU	152.24	1.20	18.27 g	Non-nucleophilic Base
Tetrahydrofuran (THF)	72.11	-	150 mL	Solvent

Table 2: Step 2 - Vilsmeier-Haack Formylation

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Pyrrole Intermediate (Step 1)	181.23	1.00	18.12 g	Substrate
Phosphorus oxychloride (POCl 3​ )	153.33	1.20	18.40 g	Vilsmeier Reagent
N,N-Dimethylformamide (DMF)	73.09	3.00	21.93 g	Formyl Source / Solvent
Dichloromethane (DCM)	84.93	-	100 mL	Solvent

Table 3: Step 3 - Tandem Oxidation & Saponification

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Formyl Pyrrole (Step 2)	209.24	1.00	20.92 g	Substrate
Sodium chlorite (NaClO 2​ , 80%)	90.44	3.00	27.13 g	Oxidant
2-Methyl-2-butene	70.13	10.00	70.13 g	HOCl Scavenger
Sodium hydroxide (NaOH)	40.00	5.00	20.00 g	Saponification Base

Step-by-Step Experimental Protocols

Step 1: Synthesis of Ethyl 3-ethyl-4-methyl-1H-pyrrole-2-carboxylate

Self-Validating Principle: The reaction is driven by the irreversible elimination of HNO 2​ . The completion is visually indicated by a shift from a pale solution to a deep amber color.

• Preparation: In a flame-dried 500 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, dissolve 3-nitro-2-pentene (11.51 g, 100 mmol) and ethyl isocyanoacetate (12.44 g, 110 mmol) in anhydrous THF (150 mL).

• Base Addition: Cool the mixture to 0 °C using an ice bath. Add DBU (18.27 g, 120 mmol) dropwise over 30 minutes via an addition funnel. Maintain the internal temperature below 10 °C to prevent exothermic degradation.

• Cyclization: Remove the ice bath and allow the reaction to stir at room temperature (20 °C) for 12 hours.

• Workup: Quench the reaction by adding 100 mL of 1M HCl to neutralize the DBU. Extract the aqueous layer with Ethyl Acetate (3 × 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purification: Recrystallize the crude residue from hot ethanol/water to yield the pure pyrrole ester as off-white crystals.

Step 2: Regioselective Vilsmeier-Haack Formylation

Self-Validating Principle: The intermediate iminium salt is highly water-soluble. Hydrolysis with aqueous sodium acetate breaks down the iminium to the aldehyde, which selectively precipitates out of the aqueous phase, acting as a self-purifying isolation step.

• Reagent Generation: In a 250 mL flask, cool DMF (21.93 g, 300 mmol) to 0 °C. Add POCl 3​ (18.40 g, 120 mmol) dropwise over 15 minutes. Stir for 30 minutes at 0 °C to form the Vilsmeier-Haack complex (a pale yellow viscous liquid).

• Substrate Addition: Dissolve the pyrrole intermediate from Step 1 (18.12 g, 100 mmol) in anhydrous DCM (100 mL) and add it dropwise to the Vilsmeier complex at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (disappearance of the starting material, Rf ~0.4 in 20% EtOAc/Hexane).

• Hydrolysis & Isolation: Carefully pour the reaction mixture into a vigorously stirred solution of saturated aqueous Sodium Acetate (200 mL) at 0 °C. Stir for 2 hours. The formylated product (Ethyl 3-ethyl-5-formyl-4-methylpyrrole-2-carboxylate) will precipitate. Filter, wash with cold water, and dry under vacuum.

Step 3: Pinnick Oxidation & Global Saponification

Self-Validating Principle: Dicarboxylic acids of pyrroles are highly soluble in basic aqueous media but virtually insoluble in acidic media. Acidifying the final mixture to pH 2 forces the pure target molecule to crash out, eliminating the need for complex chromatography.

• Oxidation: Dissolve the formyl pyrrole (20.92 g, 100 mmol) in a mixture of tert-butanol (150 mL) and 2-methyl-2-butene (70.13 g, 1000 mmol).

• Chlorite Addition: Prepare a solution of NaClO 2​ (27.13 g, 300 mmol) and NaH 2​ PO 4​ (36.0 g, 300 mmol) in water (100 mL). Add this aqueous solution dropwise to the organic mixture at room temperature. Stir vigorously for 4 hours.

• Saponification: Once oxidation is complete (verified by TLC), directly add solid NaOH (20.00 g, 500 mmol) to the reaction flask. Attach a reflux condenser and heat the mixture to 80 °C for 4 hours to hydrolyze the C2-ethyl ester.

• Isolation: Cool the mixture to room temperature and remove the tert-butanol under reduced pressure. Dilute the remaining aqueous phase with water (100 mL) and extract once with diethyl ether (50 mL) to remove organic impurities.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify with 3M HCl until the pH reaches 2.0. The target 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid will precipitate as a dense, pale-yellow solid.

• Final Recovery: Filter the precipitate via vacuum filtration, wash thoroughly with ice-cold water, and dry overnight in a vacuum oven at 50 °C.

References

• Organic Syntheses, Coll. Vol. 9, 242. Preparation of Pyrroles from Nitroalkenes and Ethyl Isocyanoacetate (Barton-Zard Synthesis). Organic Syntheses, Inc. Available at:[Link][1]

• Diethyl pyrrole-2,5-dicarboxylate. Molecules (MDPI). Details the utility and structural characteristics of pyrrole-2,5-dicarboxylates in medicinal chemistry. Available at:[Link][4]

• Use of Bromine and Bromo-Organic Compounds in Organic Synthesis. Chemical Reviews, 2016, 116, 6837−7042. Discusses the reactivity and functionalization of 3-ethyl-4-methylpyrrole-2,5-dicarboxylate derivatives. Available at:[Link][3]

• Bipyrroles. RSC Publishing (Journal of the Chemical Society). Covers the Vilsmeier-Haack formylation and functionalization of 4-ethyl-3-methylpyrrole derivatives. Available at:[Link][2]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 56. 2,2′-Bipyrroles - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. datapdf.com [datapdf.com]
• 4. mdpi.com [mdpi.com]

Advanced Protocols for Porphyrin Synthesis Utilizing 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic Acid

Introduction & Strategic Rationale

The synthesis of highly substituted, asymmetric porphyrins—such as Etioporphyrin I, a critical biomarker and structural analog for heme and chlorophyll degradation products—relies heavily on the controlled assembly of α -free pyrroles. The fundamental building block for these macrocycles is 3-ethyl-4-methylpyrrole (historically known as opsopyrrole)[1][2].

However, handling opsopyrrole presents a significant synthetic challenge. Because both α -positions are unsubstituted, the electron-rich pyrrole ring is highly susceptible to rapid aerobic oxidation and light-induced polymerization, leading to intractable "pyrrole black" tars[2].

To circumvent this instability, 3-ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid is utilized as a bench-stable, passivated precursor. The electron-withdrawing nature of the 2,5-dicarboxylic acid groups stabilizes the ring for long-term storage. When the active opsopyrrole is required for dipyrromethane assembly, it is generated in situ or immediately prior to reaction via a highly controlled decarboxylation sequence[3].

Mechanistic Insights & Experimental Causality

As a Senior Application Scientist, it is crucial to look beyond the procedural steps and understand the thermodynamic and kinetic forces dictating porphyrin assembly.

Controlled Decarboxylation: Avoiding Thermal Degradation

Direct thermal decarboxylation of pyrrole-2,5-dicarboxylic acids typically requires harsh conditions (e.g., refluxing ethanolamine at >150 °C). While effective for highly halogenated or deactivated pyrroles, applying this to 3-ethyl-4-methyl derivatives often results in severe yield losses due to immediate thermal oligomerization of the resulting opsopyrrole.

The Solution: A two-step iodinative decarboxylation followed by reductive deiodination [3].

• Causality: The addition of I2​/KI in a mildly basic aqueous environment (NaHCO₃) facilitates an electrophilic ipso-substitution at the carboxylate carbons. The leaving group is CO2​ gas, driving the reaction forward to form 2,5-diiodo-3-ethyl-4-methylpyrrole[3]. The bulky, electron-withdrawing iodine atoms temporarily "cap" the highly reactive α -positions, allowing the intermediate to be isolated cleanly. Subsequent mild reduction with SnCl2​ in acidic media selectively cleaves the C-I bonds without reducing the pyrrole ring, yielding pristine opsopyrrole[3].

Dipyrromethane Assembly and the "Scrambling" Phenomenon

Once opsopyrrole is obtained, it is condensed to form dipyrromethanes. When synthesizing specific porphyrin type-isomers (e.g., Etioporphyrin I), the choice of acid catalyst during the MacDonald [2+2] condensation is the single most critical variable[4].

• Causality: The use of strong Brønsted acids (like HBr or HCl) or elevated temperatures causes the reversible cleavage (acidolysis) of the dipyrromethane precursors into monomeric pyrrole cations[4]. Because this cleavage is reversible, the pyrrole units randomly recombine—a phenomenon known as "scrambling" [4]. This yields a statistical mixture of Type I, II, III, and IV porphyrin isomers that are nearly impossible to separate via standard chromatography.

• To enforce kinetic control, mild acid catalysts (such as Trifluoroacetic acid, TFA) must be used at room temperature. This ensures the condensation is irreversible, locking the substituents into their intended asymmetric arrangement[4].

Macrocyclization and Oxidation Kinetics

Following the condensation of the dipyrromethanes, the resulting macrocycle is a colorless porphyrinogen.

• Causality: Oxidation to the fully conjugated porphyrin must be performed using a high-potential quinone like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or p-chloranil at room temperature[5]. Rapid oxidation prevents the porphyrinogen from undergoing delayed acid-catalyzed rearrangement, trapping the desired macrocyclic framework[5].

Visualizing the Synthetic Logic

Synthetic workflow from stable pyrrole-2,5-dicarboxylic acid to Etioporphyrin I.

Mechanistic divergence in porphyrinogen assembly based on acid catalyst selection.

Quantitative Data & Optimization

Table 1: Comparison of Decarboxylation Strategies for Pyrrole-2,5-dicarboxylic acids

Method	Reagents / Conditions	Intermediate	Yield of α -free Pyrrole	Isomeric Purity
Direct Thermal	Ethanolamine, 160 °C, 2h	None	35 - 45%	Low (High oligomerization)
Acid-Catalyzed	TFA, DCM, 40 °C, 12h	None	50 - 60%	Moderate
Iodinative/Reductive	1. I2​/KI/NaHCO3​ , 60 °C 2. SnCl2​/HCl , EtOH	2,5-Diiodopyrrole	80 - 85%	High (>98%)

Table 2: Optimization of MacDonald [2+2] Condensation Conditions [4]

Acid Catalyst	Concentration	Temperature	Reaction Time	Scrambling Observed?	Final Porphyrin Yield
HBr (33% in AcOH)	0.5 eq	Reflux (80 °C)	4 hours	Yes (Severe)	15% (Mixed Isomers)
BF3​⋅OEt2​	0.1 eq	25 °C	1 hour	Trace	38%
TFA	0.1 eq	25 °C	1 hour	No	45% (Pure Isomer)

Detailed Experimental Protocols

Protocol 1: Synthesis of Opsopyrrole via Iodinative Decarboxylation[3]

This protocol acts as a self-validating system: the cessation of effervescence indicates complete decarboxylation, and the loss of iodine color during reduction confirms successful deprotection.

Step A: Iodinative Decarboxylation

• Preparation: Dissolve 3-ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid (10.0 g, 50.7 mmol) in a mixture of ethanol (150 mL) and water (100 mL). Add sodium bicarbonate (10.0 g, 119 mmol) and stir until fully dissolved.

• Iodination: Heat the mixture to 60 °C. Prepare a solution of Iodine (28.0 g, 110 mmol) and Potassium Iodide (35.0 g, 210 mmol) in water (150 mL).

• Addition: Add the I2​/KI solution dropwise to the pyrrole mixture over 30 minutes. Self-Validation: Vigorous evolution of CO2​ gas will occur.

• Isolation: Once gas evolution ceases and stirring is continued for 15 minutes, dilute the mixture with ice-cold water (300 mL). Filter the heavy precipitate, wash with water, and dry under vacuum to yield 2,5-diiodo-3-ethyl-4-methylpyrrole.

Step B: Reductive Deiodination

• Reduction: Suspend the diiodopyrrole in ethanol (200 mL). Add Tin(II) chloride ( SnCl2​ , 25.0 g) and concentrated HCl (30 mL).

• Heating: Heat the mixture to reflux for 45 minutes. Self-Validation: The dark color of the iodine will dissipate, leaving a pale yellow solution.

• Extraction: Cool the mixture, dilute with water, and extract rapidly with diethyl ether (3 x 100 mL). Wash the organic layer with water, dry over anhydrous MgSO4​ , and evaporate under reduced pressure at room temperature.

• Storage: The resulting opsopyrrole is a pale oil. Critical: It must be used immediately in the next step or stored under strictly anaerobic conditions (Argon) at -20 °C to prevent polymerization[2].

Protocol 2: Synthesis of Etioporphyrin I via MacDonald [2+2] Condensation[4]

This protocol synthesizes the macrocycle using the opsopyrrole-derived dipyrromethanes.

• Reactant Preparation: In a flame-dried flask protected from ambient light (wrap in aluminum foil), dissolve equimolar amounts of 3,3'-diethyl-4,4'-dimethyl-5,5'-dicarboxydipyrromethane and 5,5'-diformyl-3,3'-diethyl-4,4'-dimethyldipyrromethane (derived from opsopyrrole) in anhydrous dichloromethane (DCM)[4].

• Catalysis: Add a catalytic amount of Trifluoroacetic acid (TFA, 0.1 eq) to the solution. Do not use HBr to avoid scrambling[4].

• Condensation: Stir the reaction mixture at room temperature (25 °C) under an argon atmosphere for 60 minutes.

• Oxidation: Add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 1.5 eq) dissolved in a minimal amount of toluene[5]. Stir for an additional 30 minutes.

• Self-Validation (Spectroscopy): Monitor the reaction via UV-Vis spectroscopy. The successful formation of the porphyrin is confirmed by the sudden appearance of an intense, sharp Soret band at ~400 nm and four weaker Q-bands between 500-700 nm[4].

• Purification: Quench the reaction with triethylamine (to neutralize TFA), concentrate the solvent, and purify the insoluble porphyrin product via column chromatography (silica gel, eluting with DCM)[4].

References

• - Benchchem. Application Notes and Protocols.[4] 2. - MDPI. Molecules 2000, 5(1), 89-98.[3] 3. - University of Florida. Angrish, P. (Thesis).[5] 4. - ECHEMI. Chemical Database & Characteristics.[1] 5. - University of Glasgow. Graham, D.J.M. (1978).[2]

Sources

• 1. echemi.com [echemi.com]
• 2. theses.gla.ac.uk [theses.gla.ac.uk]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]

Application Note: Decarboxylation Strategies for 3-Ethyl-4-Methyl-1H-Pyrrole-2,5-Dicarboxylic Acid to Opsopyrrole

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a comprehensive, mechanistically grounded guide for the successful decarboxylation of 3-ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid to yield opsopyrrole (3-ethyl-4-methyl-1H-pyrrole).

Introduction & Mechanistic Rationale

3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid is a critical precursor in the synthesis of opsopyrrole, a fundamental building block for complex macrocycles including porphyrins, sapphyrins, and bilirubin IXα[1]. The removal of the 2,5-dicarboxylic acid groups is notoriously challenging. Because the resulting α-free pyrrole is highly electron-rich, it is extremely susceptible to oxidative polymerization (tarring) under harsh conditions.

Historically, catalyst-free thermal decarboxylation required extreme temperatures (up to 240°C)[2], leading to poor yields and extensive decomposition. Furthermore, relying purely on acid-catalyzed decarboxylation presents mechanistic hurdles; studies demonstrate that in strongly acidic solutions, pyrrole decarboxylation must proceed via a high-energy associative mechanism requiring the addition of water to the protonated carboxyl group, rather than simple dissociation[3].

To overcome these limitations, modern synthetic workflows utilize either transition-metal-catalyzed direct decarboxylation (utilizing Cu₂O to lower the activation energy)[1] or a two-step indirect iododecarboxylation followed by reductive deiodination[4].

Mechanistic Pathways

The following diagram illustrates the logical flow and chemical divergence of the two primary decarboxylation strategies.

Workflow of direct and indirect decarboxylation pathways to opsopyrrole.

Quantitative Data Comparison

The selection of a decarboxylation method depends on the scale of synthesis and the required purity of the opsopyrrole. The table below summarizes the operational metrics for both pathways.

Method	Catalyst / Reagents	Operating Temp.	Reaction Time	Typical Yield	Key Advantage
Direct Decarboxylation	Cu₂O, Quinoline or DMF	110–120 °C	2–4 hours	60–70%	Single-step, high atom economy, scalable[1].
Indirect Iododecarboxylation	1) I₂, KI, NaHCO₃2) SnCl₂, HCl	60 °C (Step 1)Reflux (Step 2)	1 h (Step 1)2 h (Step 2)	75–85% (Over 2 steps)	Avoids thermal tarring; iodine protects reactive α-sites[4].

Experimental Protocols

Protocol A: Copper(I) Oxide-Catalyzed Direct Decarboxylation

Causality: Utilizing Cu(I) oxide lowers the activation energy for CO₂ extrusion, allowing the reaction to proceed at ~112°C instead of >200°C[1]. This significantly minimizes the thermal polymerization of the resulting opsopyrrole.

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried Schlenk flask under a strict Argon atmosphere, suspend 3-ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid (1.0 eq) in anhydrous quinoline (or DMF).

  • Causality: An inert atmosphere is critical because α-free pyrroles rapidly oxidize and polymerize upon exposure to atmospheric oxygen.

• Catalyst Addition: Add Cu₂O powder (0.1 eq) to the suspension.

• Thermal Activation: Heat the mixture to 112°C using a precisely controlled oil bath.

  • Self-Validation: Effervescence (CO₂ gas evolution) will be immediately visible. The reaction is complete when gas evolution completely ceases (typically 2–3 hours). TLC (Hexane:EtOAc) will show the disappearance of the baseline-retained starting material.

• Workup: Cool the mixture to room temperature. Dilute with diethyl ether and filter through a pad of Celite to remove the insoluble copper catalyst.

• Purification: Wash the organic filtrate with cold 1M HCl (to remove quinoline), followed by brine. Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure. Distill the crude oil under high vacuum to yield pure opsopyrrole.

Protocol B: Indirect Iododecarboxylation & Reductive Deiodination

Causality: This method bypasses the high-energy transition state of direct CO₂ loss. Iodine acts as an electrophile, facilitating decarboxylation via an iodonium intermediate, and temporarily protects the highly reactive α-positions of the pyrrole from oxidative degradation[4].

Step 1: Iododecarboxylation

• Substrate Solubilization: Dissolve the dicarboxylic acid (1.0 eq) in ethanol. Add a solution of NaHCO₃ (3.0 eq) in water dropwise.

  • Causality: The weak base deprotonates the carboxylic acids, increasing their aqueous solubility and activating the pyrrole ring for electrophilic attack.

• Electrophilic Addition: Heat the solution to 60°C. Add a pre-mixed solution of I₂ (2.2 eq) and KI (3.0 eq) in water dropwise.

  • Self-Validation: The dark brown color of the iodine solution will rapidly dissipate as it reacts with the pyrrole. Once the reaction is complete, a dense precipitate of 2,5-diiodo-3-ethyl-4-methyl-1H-pyrrole will crash out of the aqueous ethanol mixture.

• Isolation: Filter the precipitate, wash thoroughly with cold water to remove residual salts, and dry under vacuum.

Step 2: Reductive Deiodination

• Reduction Setup: Suspend the isolated diiodo intermediate in boiling ethanol.

• Cleavage: Add SnCl₂ (excess) and concentrated HCl to the boiling solution.

  • Causality: SnCl₂ in acidic media acts as a mild, chemoselective reducing agent that specifically cleaves the C-I bonds without reducing the pyrrole double bonds[4].

• Self-Validation: The opaque suspension will clarify into a homogeneous solution as the diiodo compound is reduced to the highly soluble opsopyrrole.

• Extraction: Cool the mixture, dilute with water, and extract with diethyl ether. Wash the organic layer with water, dry over Na₂SO₄, and evaporate under vacuum at room temperature to yield the final opsopyrrole product.

Troubleshooting & Stability Notes

Opsopyrrole is notoriously unstable and photosensitive. It must be stored under an inert gas (Argon or Nitrogen) at -20°C. Exposure to light and air leads to rapid darkening, indicative of porphyrinogen formation and oxidation. If the final product from Protocol A appears dark red or brown, pass it through a short plug of deactivated neutral alumina immediately before downstream use.

References

• McDonald, S. F. "The synthesis of opsopyrrole-dicarboxylic acid." Canadian Journal of Chemistry, 1955. URL:[Link]

• "Substituted Pyrroles." MDPI, 2000. URL:[Link]

• "Efficient Total Synthesis of Bilirubin IXα from Butyrolactone." ACS Publications, 2024. URL:[Link]

• "Decarboxylation via Addition of Water to a Carboxyl Group: Acid Catalysis of Pyrrole-2-Carboxylic Acid." Journal of the American Chemical Society, 2009. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

Overcoming solubility issues of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid in organic solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the physicochemical hurdles of working with highly functionalized heterocycles. 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid (CAS 89909-58-0)[1] is a notoriously stubborn compound. While it is a critical building block for porphyrin and dipyrromethene synthesis, its rigid hydrogen-bonding network makes it highly insoluble in standard organic solvents, often stalling downstream synthesis or biological screening.

This guide is designed to provide you with causally driven, self-validating protocols to overcome these solubility bottlenecks.

Diagnostic Workflow: Solubility Optimization Strategy

Decision matrix for overcoming pyrrole dicarboxylic acid solubility issues based on application.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid exhibit such poor solubility in standard organic solvents like dichloromethane (DCM) or ethyl acetate? A1: The insolubility is driven by exceptionally high crystal lattice energy. The molecule possesses three strong hydrogen-bond donors: the central pyrrole N-H and the two carboxylic acid O-H groups[2]. Additionally, the four carbonyl/hydroxyl oxygens act as hydrogen-bond acceptors. This allows the molecules to form a robust, three-dimensional intermolecular hydrogen-bonded network in the solid state. Standard non-polar or moderately polar solvents lack the dielectric constant and hydrogen-bond acceptor capacity required to thermodynamically disrupt this lattice.

Q2: What are the optimal solvent systems for direct dissolution without modifying the compound? A2: To solvate this compound, you must use solvents capable of acting as strong hydrogen-bond acceptors to outcompete the intermolecular forces. Polar aprotic solvents are the gold standard here.

Table 1: Solvent Efficacy for Pyrrole-2,5-Dicarboxylic Acids

Solvent	Dielectric Constant (ε)	H-Bond Acceptor Capacity	Solubilizing Efficacy	Recommended Use Case
Dichloromethane (DCM)	8.9	Low	Poor (< 1 mg/mL)	Not recommended
Ethyl Acetate (EtOAc)	6.0	Moderate	Poor (~2 mg/mL)	Extractions only
Tetrahydrofuran (THF)	7.5	Moderate	Fair (~10 mg/mL)	Grignard/Lithiation steps
N,N-Dimethylformamide (DMF)	36.7	High	Excellent (> 50 mg/mL)	General synthesis / Coupling
Dimethyl Sulfoxide (DMSO)	46.7	High	Excellent (> 100 mg/mL)	Stock solutions / Bioassays

Q3: I am performing a multi-step organic synthesis. The poor solubility is ruining my reaction yields. How can I bypass this? A3: The most effective strategy in synthetic workflows is transient derivatization . By converting the two carboxylic acid groups into esters (e.g., diethyl or dimethyl esters), you eliminate two of the three hydrogen-bond donors. This drastically lowers the lattice energy and increases lipophilicity, rendering the intermediate highly soluble in standard organic solvents like DCM, chloroform, and toluene[3]. Once your downstream transformations are complete, the esters can be hydrolyzed back to the dicarboxylic acid using standard saponification (e.g., NaOH in THF/H₂O)[4].

Q4: How do I formulate this compound for aqueous biological assays without it precipitating? A4: For aqueous systems, you must leverage the ionizable nature of the carboxylic acids[5]. The unsubstituted parent scaffold, 1H-pyrrole-2,5-dicarboxylic acid, has reported pKa values of approximately 2.39 (pKa₁) and 4.68 (pKa₂)[6]. The ethyl and methyl groups will slightly raise these values via electron-donating inductive effects, but at physiological pH (7.4), the compound will exist entirely as a highly water-soluble dianion. If precipitation occurs upon dilution into a buffer, it is usually because the localized pH dropped[7]. Ensure your assay buffer has sufficient buffering capacity (e.g., 50-100 mM HEPES) to maintain a pH > 6.0 upon addition[8].

Self-Validating Experimental Protocols

Protocol A: Preparation of High-Concentration Stock Solutions in DMSO

Causality: DMSO acts as a powerful H-bond acceptor, disrupting the pyrrole lattice without chemically altering the molecule.

• Weigh the desired amount of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid into a sterile, amber glass vial (to prevent long-term photo-degradation).

• Add anhydrous, degassed DMSO to achieve a target concentration of up to 100 mM. (Note: Even trace water content in DMSO dramatically reduces solubility; strictly use anhydrous solvent).

• Vortex the mixture for 60 seconds.

• Sonicate the vial in a water bath at 35°C for 5–10 minutes until visually clear.

• Self-Validation Step: Centrifuge the vial at 10,000 x g for 5 minutes. Inspect the bottom for micro-pellets. If a pellet forms, the solution is over-saturated; decant the supernatant and determine the exact functional concentration via UV-Vis spectroscopy.

Protocol B: Transient Esterification (Diethyl Ester Formation)

Causality: Masking the COOH groups via Fischer esterification prevents intermolecular H-bonding, enabling solubility in non-polar solvents[3].

• Suspend 1.0 eq of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid in absolute ethanol (10 mL per gram of substrate).

• Add 0.1 eq of concentrated sulfuric acid (H₂SO₄) dropwise while stirring.

• Equip the flask with a reflux condenser and heat to 80°C (reflux) for 12 hours. The initial suspension will gradually turn into a homogeneous solution as the highly soluble diester forms.

• Self-Validation Step: Spot the reaction mixture on a silica TLC plate alongside the starting material. Elute with Hexane:EtOAc (7:3). The starting material will remain stuck at the baseline (Rf ~0.0), while the diester product will migrate rapidly (Rf ~0.6), confirming the loss of polarity.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Dissolve the residue in DCM (now fully soluble) and wash with saturated aqueous NaHCO₃ to neutralize the acid catalyst. Dry the organic layer over Na₂SO₄ and evaporate to yield the highly soluble diester.

Protocol C: Alkaline Salt Formation for Aqueous Assays

Causality: Deprotonating the carboxylic acids generates a dianion, maximizing ion-dipole interactions with water[8].

• Suspend the compound in MS-grade water at the desired final volume (it will remain insoluble).

• Add 1.0 M NaOH dropwise while continuously monitoring the pH with a calibrated micro-probe.

• Stir vigorously. As the pH approaches 5.5 (safely exceeding pKa₂), the suspension will rapidly clear into a solution.

• Adjust the final pH to 7.4 using a dilute HCl or NaOH solution.

• Add a concentrated 10x buffer stock (e.g., PBS or HEPES) to stabilize the pH for your assay.

• Self-Validation Step: Measure the absorbance of the final solution at 600 nm. An OD₆₀₀ < 0.01 confirms a true solution completely free of scattering colloidal aggregates.

References

• Title: Pyrrole-2,5-dicarboxylic acid | C6H5NO4 | CID 11846406 - PubChem Source: National Institutes of Health (NIH) URL: [Link]

• Title: Overcoming Challenges in Carboxylic Acid Drug Formulations Source: Patsnap Eureka URL: [Link]

• Title: Synthesis of N-Substituted Pyrrole-2,5-dicarboxylic Acids from Pyrroles Source: UQ eSpace / Helvetica Chimica Acta URL: [Link]

• Title: (PDF) Synthesis of N‐Substituted Pyrrole‐2,5‐dicarboxylic Acids from Pyrroles Source: ResearchGate URL: [Link]

Sources

• 1. 1423029-63-3|4-Carbamoyl-3-ethyl-5-methyl-1H-pyrrole-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. Pyrrole-2,5-dicarboxylic acid | C6H5NO4 | CID 11846406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. UQ eSpace [espace.library.uq.edu.au]
• 4. researchgate.net [researchgate.net]
• 5. Overcoming Challenges in Carboxylic Acid Drug Formulations [eureka.patsnap.com]
• 6. 1H-Pyrrole-2,5-dicarboxylic acid | Properties, Uses, Safety, Suppliers - Expert Chemical Guide China [pipzine-chem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Advanced purification techniques for 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid

Technical Support Center: Advanced Purification Techniques for 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing bottlenecks in the isolation of highly functionalized pyrroles. 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid (CAS: 89909-58-0) is a critical intermediate in the synthesis of porphyrins, chlorins, and novel pharmaceuticals. However, its zwitterionic potential, high polarity, and susceptibility to decarboxylation make standard purification pipelines highly inefficient.

This guide is designed to move beyond basic protocols, providing you with field-proven, mechanistically grounded troubleshooting strategies and self-validating workflows.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: Why does my product fail to precipitate when I acidify the aqueous layer during acid-base extraction? The Causality: Pyrrole-2,5-dicarboxylic acids possess strong hydrogen-bonding networks. When you acidify the sodium salt, the resulting free diacid can retain unexpectedly high aqueous solubility, especially if the aqueous volume is large or the temperature is elevated. In many documented cases, standard precipitation of pyrrole dicarboxylic acids under acidic conditions simply fails to yield a solid[1]. The Solution: You must force the equilibrium. First, reduce the aqueous volume under vacuum (keeping the bath <40°C). Second, perform the acidification at 0–4°C using a controlled dropwise addition of 2M HCl until you reach the exact isoelectric point (typically pH 2.5–3.0). If precipitation still fails, abandon direct acidification and utilize a cation-exchange resin (see Protocol 2)[2].

Q2: I am observing significant product loss and the appearance of a new, less polar spot on my TLC. What is happening? The Causality: You are likely observing acid-catalyzed decarboxylation. The electron-rich nature of the pyrrole ring stabilizes the protonated intermediate at the alpha positions (C2 and C5), facilitating the rapid loss of CO₂. The Solution: Never expose the compound to strong, concentrated mineral acids (like 12M HCl) or prolonged heating above 50°C. If your workflow requires acidic conditions, use dilute acids or weak organic acids (e.g., acetic acid), and immediately lyophilize (freeze-dry) the product rather than using rotary evaporation with a hot water bath.

Q3: Normal-phase silica gel chromatography results in severe tailing and poor recovery. What is the optimal chromatographic approach? The Causality: The dual carboxylic acid groups and the pyrrole NH act as potent hydrogen-bond donors, leading to irreversible chemisorption on the free silanols of standard normal-phase silica. The Solution: Do not use unmodified silica for the free diacid. Instead, use Reversed-Phase HPLC (C18) with a buffered mobile phase (e.g., 0.1% formic acid in water/acetonitrile) to suppress ionization. Alternatively, if you must use normal-phase silica, derivatize the compound to its diethyl or dimethyl ester prior to chromatography, and perform a mild saponification (NaOH in THF/H₂O) post-purification[3].

Section 2: Validated Experimental Protocols

Every protocol below is designed as a self-validating system , meaning built-in analytical checks will confirm the success of each step before you proceed.

Protocol 1: pH-Mediated Isoelectric Precipitation

Best for: Batches with moderate-to-low polarity impurities.

• Alkaline Dissolution: Suspend the crude 3-ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid in 1M NaOH (10 mL per gram of crude).

  • Validation Check: Complete dissolution confirms conversion to the soluble sodium salt. Filter off any insoluble residue (this is non-acidic polymeric waste).

• Organic Wash: Transfer the aqueous solution to a separatory funnel and extract twice with equal volumes of diethyl ether.

  • Validation Check: Spot the ether layer on a TLC plate and expose it to UV light. The absence of the dominant UV-active pyrrole core confirms your product is safely retained in the aqueous phase.

• Controlled Acidification: Cool the aqueous layer to 4°C in an ice bath. While stirring vigorously, add 2M HCl dropwise. Monitor continuously with a calibrated pH meter until pH 2.5–3.0 is reached.

  • Validation Check: A pale yellow/white precipitate should crash out of the solution. If the solution turns dark or bubbles violently, your acid addition is too rapid, risking decarboxylation.

• Isolation: Filter the precipitate via vacuum, wash with ice-cold distilled water, and dry under high vacuum over P₂O₅.

Protocol 2: Cation-Exchange Chromatography

Best for: Highly water-soluble batches where Protocol 1 fails[2].

• Resin Preparation: Pack a column with Amberlite IR-120 (H⁺ form). Wash with distilled water until the eluate is neutral.

• Loading: Dissolve the crude sodium salt of the pyrrole in a minimal volume of water and load it onto the resin.

• Elution: Elute with distilled water. The resin will exchange the Na⁺ ions for H⁺, releasing the free dicarboxylic acid into the aqueous eluate without introducing inorganic salts[2].

  • Validation Check: Test fractions with Ehrlich’s reagent (p-dimethylaminobenzaldehyde). A bluish-red color in the cold confirms the elution of the pyrrole[2]. Stop collecting when the test turns negative.

• Lyophilization: Pool the Ehrlich-positive fractions and freeze-dry them immediately. Do not apply heat.

  • Validation Check: The resulting powder should be highly crystalline. Recrystallize from an ether-hexane mixture for >99% purity.

Section 3: Quantitative Data & Matrix

Table 1: Physicochemical & Chromatographic Profile

Property	Value / Behavior	Analytical Implication
Molecular Weight	197.19 g/mol	Confirm via LC-MS (ESI- negative mode: [M-H]⁻ at m/z 196)
Solubility (Free Acid)	Soluble in MeOH, DMSO, THF	Use for NMR preparation or RP-HPLC injection
Solubility (Na⁺ Salt)	Highly soluble in H₂O	Ideal for acid-base extraction protocols

| RP-HPLC Retention | Early-eluting (Polar) | Requires low organic modifier (e.g., 5-10% ACN) at start of gradient |

Table 2: Rapid Troubleshooting Matrix

Symptom	Primary Cause	Corrective Action
No precipitate at pH 3	High aqueous solubility	Switch to Amberlite IR-120 ion-exchange[2]
Product bubbles upon acid addition	Decarboxylation (CO₂ release)	Lower temperature to 4°C; use weaker acid

| Broad, tailing peak on LC | Secondary silanol interactions | Add 0.1% TFA or Formic Acid to mobile phase |

Section 4: Workflow Visualization

Below is the decision-tree workflow for optimizing your purification strategy based on the specific behavior of your crude mixture.

Workflow for the purification of 3-ethyl-4-methylpyrrole-2,5-dicarboxylic acid.

References

• MacDonald, S. F., & Michl, K. H. "THE SYNTHESIS OF OPSOPYRROLE-DICARBOXYLIC ACID." Canadian Science Publishing. URL:[Link]

• "Human Serum Albumin Labelling with a New BODIPY Dye Having a Large Stokes Shift." MDPI. URL:[Link]

• "Synthesis of N-Substituted Pyrrole-2,5-dicarboxylic Acids from Pyrroles." UQ eSpace / Helvetica Chimica Acta. URL:[Link]

Sources

• 1. Human Serum Albumin Labelling with a New BODIPY Dye Having a Large Stokes Shift [mdpi.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. UQ eSpace [espace.library.uq.edu.au]

Optimizing crystallization conditions for 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid

Welcome to the Technical Support Center for the isolation and purification of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid . This platform is designed for drug development professionals and synthesis chemists who are encountering phase-separation issues, thermal degradation, or poor yields during the crystallization of highly functionalized pyrrole intermediates.

Part 1: Frequently Asked Questions & Troubleshooting

Q1: During cooling, my product forms a viscous, gummy oil at the bottom of the reactor instead of a crystalline solid. Why does this happen, and how can I fix it? A1: You are experiencing Liquid-Liquid Phase Separation (LLPS), commonly referred to in process chemistry as "oiling out"[1]. 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid possesses a rigid pyrrole core with multiple strong hydrogen-bond donors (N-H, O-H) and acceptors (C=O). When the system experiences high supersaturation, the integration of these highly polar solute molecules into a rigid crystal lattice is kinetically hindered. Instead, the solute separates into a secondary, product-rich liquid phase[1].

Causality & Solution: Oiling out often occurs when the melting point of the solid (or the solid-impurity mixture) is depressed below the temperature of the supersaturated solution[2]. Because impurities dissolve readily in these liquid droplets, spontaneous solidification of this oil will trap impurities, ruining your yield and purity[3]. To bypass the miscibility gap, you must reduce the initial supersaturation, lower the cooling rate, and introduce seed crystals before the solution reaches its cloud point[4].

Workflow for diagnosing and resolving LLPS (oiling out) during crystallization.

Q2: I attempted a hot recrystallization in an aqueous/alcoholic mixture, but I observed gas evolution, and my final yield was near zero. What went wrong? A2: The gas evolution was carbon dioxide. You have inadvertently triggered the thermal decarboxylation of your product. Pyrrole-2-carboxylic acids are highly susceptible to proton-catalyzed decarboxylation[5].

Causality & Solution: The mechanism involves the rapid protonation of the carboxyl group, which equilibrates with a reactive ring-protonated tautomer (at the C2 position). This is followed by hydration and C-C bond cleavage[6][7]. The activation enthalpy ( ΔH‡ ) for this degradation drops significantly as the acidity of the medium increases[6]. If your crude mixture contains residual acid from previous synthetic steps, heating it will rapidly destroy the dicarboxylic acid. You must keep dissolution temperatures below 50°C and strictly control the pH.

Proton-catalyzed decarboxylation pathway of pyrrole-2-carboxylic acids.

Q3: How do I select a solvent system that prevents both oiling out and thermal degradation? A3: Avoid single-solvent systems that require boiling temperatures. Instead, utilize a binary "good solvent/anti-solvent" system[3]. Causality: 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid dissolves well in polar aprotic solvents (e.g., Acetone, THF) at mild temperatures (40°C), which prevents thermal decarboxylation. By titrating in a non-polar anti-solvent (e.g., Heptane or Toluene) at a controlled rate, you can force supersaturation without extreme cooling, thereby avoiding the thermodynamic miscibility gap that causes oiling out[4].

Part 2: Quantitative Process Parameters

To ensure reproducibility and prevent degradation, adhere to the operational boundaries outlined below.

Parameter	Target Range	Consequence of Deviation
Dissolution Temperature	35°C – 45°C	>50°C triggers rapid proton-catalyzed decarboxylation and CO₂ loss.
Cooling Rate	0.1°C – 0.2°C / min	Faster rates induce supersaturation spikes, leading to LLPS (oiling out).
Seeding Window	2°C – 3°C above cloud point	Missing this precise thermodynamic window leads to spontaneous oiling out.
Aqueous pH (if applicable)	4.5 – 5.5	pH < 3 accelerates C-C bond cleavage; pH > 7 forms highly soluble sodium salts.

Part 3: Self-Validating Experimental Protocols

Protocol A: Anti-Solvent Crystallization with Seeding (Bypassing LLPS)

This protocol is designed to purify the compound while actively preventing liquid-liquid phase separation.

• Mild Dissolution: Suspend the crude 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid in Acetone (5 mL/g) and warm to 40°C under agitation.

  • Self-Validation: Observe the solution. The absence of bubbling confirms that thermal decarboxylation has been successfully suppressed.

• Clarification: Perform a warm filtration through a 0.45 µm PTFE membrane.

  • Causality: Removing insoluble particulates eliminates heterogeneous nucleation sites that could prematurely trigger the precipitation of impurities.

• Metastable Zone Identification: Slowly add Heptane dropwise under moderate agitation (250 RPM) until the solution becomes faintly turbid. Immediately add 0.2 mL of Acetone until the solution is just clear.

  • Causality: This precisely establishes the upper limit of the metastable zone without crossing into the LLPS miscibility gap[4].

• Seeding: Introduce 1-2 wt% of pure 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid seed crystals. Hold the temperature steady for 30 minutes.

  • Self-Validation: Inspect the suspension. Visible, faceted crystal growth on the seeds—without the formation of cloudy emulsions—confirms the system is successfully locked into the solid-liquid growth regime[1].

• Controlled Anti-Solvent Addition: Continue adding Heptane (up to 10 mL/g total) over 2 hours using a programmed syringe pump.

• Isolation: Cool the suspension to 5°C at a rate of 0.1°C/min. Filter the resulting slurry and wash the filter cake with cold Heptane. Dry under vacuum at 30°C.

Protocol B: pH-Controlled Aqueous Recrystallization

Use this protocol if the crude material contains highly polar/inorganic impurities that require an aqueous phase for removal.

• pH Adjustment: Suspend the crude product in deionized water (10 mL/g). Carefully adjust the pH to 5.0 using 0.1 M NaOH.

  • Causality: Maintaining a slightly elevated pH ensures the carboxylic acid groups are partially deprotonated, moving the molecule away from the highly susceptible ring-protonated C2 state that drives decarboxylation[7].

• Co-Solvent Addition: Add Isopropanol (up to 50% v/v) and warm gently to a maximum of 45°C until complete dissolution is achieved.

• Cooling Profile: Cool the system linearly at 0.1°C/min down to 5°C.

  • Self-Validation: The slow cooling rate ensures that the rate of nucleation exceeds the rate of phase separation, preventing the product from crashing out as an oil[4].

• Isolation: Collect the crystals via vacuum filtration, wash with a 1:1 mixture of cold Water/Isopropanol, and dry under vacuum at 30°C.

References

• 3.6F: Troubleshooting - Chemistry LibreTexts. LibreTexts. Available at:[Link]

• Oiling Out in Crystallization. Mettler Toledo. Available at:[Link]

• Recrystallization (help meeeeee) : r/chemistry. Reddit. Available at:[Link]

• The Problem of Oiling Out in Chemical Process Development. KiloMentor. Available at:[Link]

• A guided inquiry experiment for the measurement of activation energies in the biophysical chemistry laboratory: Decarboxylation of pyrrole-2-carboxylate. PubMed. Available at:[Link]

• Hydrolytic Decarboxylation of Carboxylic Acids and the Formation of Protonated Carbonic Acid. Journal of the American Chemical Society. Available at:[Link]

• Decarboxylation of pyrrole-2-carboxylic acid: A DFT investigation. ResearchGate. Available at:[Link]

Sources

• 1. mt.com [mt.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Reddit - Please wait for verification [reddit.com]
• 4. KiloMentor: The Problem of Oiling Out in Chemical Process Development [kilomentor.blogspot.com]
• 5. A guided inquiry experiment for the measurement of activation energies in the biophysical chemistry laboratory: Decarboxylation of pyrrole-2-carboxylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: A Guide to the Storage and Handling of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid

Welcome to the technical support guide for 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid. This document is designed for researchers, medicinal chemists, and process development scientists who utilize this specialized heterocyclic building block. The inherent reactivity of the pyrrole core, while valuable for synthesis, also presents unique challenges for storage and handling. This guide provides in-depth, field-proven insights to ensure the long-term stability and integrity of your material, preventing experimental variability and loss of valuable compound.

Section 1: Understanding the Core Instability

Q: Why is 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid susceptible to degradation?

A: The stability of this molecule is governed by the chemical nature of its 1H-pyrrole core. Pyrrole is an electron-rich aromatic heterocycle. This high electron density makes the ring highly susceptible to oxidation, particularly in the presence of atmospheric oxygen, light, and trace acid or metal impurities.[1][2][3]

The primary degradation pathways are:

• Oxidative Polymerization: This is the most common degradation route. Oxygen can initiate a one-electron oxidation of the pyrrole ring to form a radical cation.[2][4] These reactive intermediates can then couple with neutral pyrrole molecules, leading to the formation of colored, high-molecular-weight oligomers or polymers (often called "pyrrole black").[2][3][5] This process is often autocatalytic and is accelerated by exposure to light.[1] The visible result is a color change from a white or off-white solid to yellow, brown, or even black.[1][6]

• Photodegradation: Exposure to UV and even ambient visible light provides the energy to initiate the oxidative processes described above.[1][7][8] Pyrrole itself readily polymerizes upon exposure to light, a property shared by many of its derivatives.[1]

• Acid-Catalyzed Polymerization: While the pyrrole nitrogen is very weakly basic, strong acidic conditions can promote polymerization and degradation.[1] Care should be taken to avoid contact with strong acids during storage.

Below is a diagram illustrating the primary degradation cascade.

Caption: Primary degradation pathways for the pyrrole core.

Section 2: Recommended Storage and Handling Protocols

Q: What are the optimal conditions for storing the compound to ensure long-term (>1 year) stability?

A: To maximize the shelf-life of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid, stringent control of its environment is critical. The goal is to mitigate all three initiating factors: oxygen, light, and ambient moisture/acidity.

Experimental Protocol: Long-Term Storage

• Aliquot Material: Upon receipt, if you do not intend to use the entire batch at once, immediately aliquot the material into smaller quantities in separate vials appropriate for single or short-term use. This prevents repeated exposure of the bulk material to the atmosphere.

• Select Proper Container: Use amber glass vials with PTFE-lined screw caps. Amber glass is essential to block UV and visible light.[1][7] The PTFE liner provides an inert seal.

• Inert Atmosphere Blanketing: Place the opened vial(s) containing the aliquots into a glove box or glove bag with an inert atmosphere (argon or nitrogen). If a glove box is unavailable, you can gently flush the headspace of each vial with a stream of dry argon or nitrogen for 15-30 seconds before tightly sealing the cap. This displaces oxygen.[9]

• Seal and Label: Tightly seal the vial cap. For extra protection, wrap the cap-vial interface with Parafilm®. Label each vial clearly with the compound name, batch number, and date.

• Refrigerate: Store the sealed, inerted vials in a refrigerator at 2-8°C .[10] Do NOT freeze, as this can introduce moisture through condensation cycles.

This multi-barrier approach—aliquoting, inerting, protecting from light, and refrigerating—is a self-validating system that provides the best possible protection against degradation.

Data Summary: Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2–8 °C	Slows the rate of potential oxidative and polymerization reactions.[10]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation by displacing atmospheric oxygen from the container headspace.[9]
Light	Protect from Light (Amber Vial)	Prevents light-induced degradation and polymerization.[1][9]
Container	Tightly Sealed Glass Vial	Provides an inert, non-reactive contact surface and prevents moisture ingress.[1][11]
Handling	Aliquot upon Receipt	Minimizes repeated exposure of the bulk material to atmospheric contaminants.

Section 3: Troubleshooting Guide: Identifying and Addressing Degradation

Q: My solid compound, which was originally off-white, has developed a distinct yellow or brown color. What does this mean and is it still usable?

A: A visible color change is the most direct evidence of degradation.[1][6] The color originates from the formation of conjugated oligomeric and polymeric species resulting from oxidation. The usability of the material depends entirely on the requirements of your experiment. For applications requiring high purity, such as drug development, catalysis, or quantitative assays, the material should be considered compromised. For less sensitive applications, its use may be acceptable, but you should anticipate potential impurities and lower-than-expected yields or activity. We strongly recommend performing an analytical purity check.

Q: How can I analytically confirm if my material has degraded and what its current purity is?

A: The most reliable method for assessing purity and detecting degradation products is High-Performance Liquid Chromatography (HPLC). A simple reverse-phase HPLC method can effectively separate the pure, non-polar parent compound from the more polar, oxidized, or polymerized degradants.

Experimental Protocol: Purity Check via Reverse-Phase HPLC

• Sample Preparation:

  • Accurately prepare a stock solution of your compound at ~1 mg/mL in a suitable solvent like acetonitrile or methanol.

  • Prepare a "control" sample from a freshly opened vial or a new batch, if available.

  • Prepare a sample of the suspect (discolored/aged) material at the same concentration.

• HPLC Method Parameters (Representative):

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 3 minutes, return to 10% B and re-equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at the absorbance maximum of the pyrrole core (typically ~260-280 nm).

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the control sample to establish the retention time and peak shape of the pure compound.

  • Inject the suspect sample.

  • Compare the chromatograms. Significant degradation is indicated by:

    • A decrease in the peak area of the main compound.

    • The appearance of new, often earlier-eluting (more polar) or poorly resolved peaks.

    • A broad, unresolved "hump" indicative of polymeric material.

The workflow for this analytical validation is shown below.

Caption: Workflow for HPLC-based purity assessment.

Section 4: Frequently Asked Questions (FAQs)

• Q1: Can I store solutions of this compound? For how long?

  • A: We strongly advise against the long-term storage of this compound in solution. Solubilized molecules are more mobile and can degrade more rapidly than in the solid state. Prepare solutions fresh for each experiment. If short-term storage (1-2 days) is unavoidable, store the solution in a tightly sealed vial at 2-8°C, protected from light, and purge the headspace with inert gas.

• Q2: My compound arrived with a slight yellow tint but is otherwise a free-flowing powder. Is it still usable?

  • A: A very slight initial tint may be a result of the manufacturing process and does not necessarily indicate significant degradation. However, it establishes a baseline. If the color darkens over time, degradation is occurring. We recommend performing an initial HPLC purity check upon receipt to establish a purity baseline for the batch.

• Q3: What are the primary chemical incompatibilities I should be aware of?

  • A: Avoid storage or handling in the presence of strong oxidizing agents (e.g., peroxides, persulfates, ferric chloride), strong acids, acid chlorides, and acid anhydrides.[1][2][12] These materials can rapidly accelerate polymerization and decomposition.

References

• Kang, E. T., Neoh, K. G., & Tan, K. L. (1991). Polymerization and Oxidation of Pyrrole by Organic Electron Acceptors. NUS ScholarBank. Retrieved from [Link]

• Ishizu, K., Yagihara, S., & Fukutomi, T. (1993).

• Ateh, D. D., Navarathne, D., & Ma, E. (2013). Kinetics and mechanism of pyrrole chemical polymerization. Polymer Bulletin, 70(10), 2849-2860. Retrieved from [Link]

• D'Antonio, J., D'Antonio, E. L., & Perera, R. (2012). Oxidation of Pyrrole by Dehaloperoxidase-Hemoglobin: Chemoenzymatic Synthesis of Pyrrolin-2-Ones. PMC. Retrieved from [Link]

• Głuch-Lutwin, M., et al. (2015). Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods. Journal of AOAC International, 98(5), 1248-59. Retrieved from [Link]

• Biris, A. R., et al. (2010). Polypyrrole Films Prepared by Chemical Oxidation of Pyrrole in Aqueous FeCl3 Solution. Journal of Science and Arts, 1(12), 11-14.

• Vladimirova, S., et al. (2016). Application of a gradient UHPLC method for determination of chemical and physiological stability of pyrrole-containing ester derivative. Pharmacology Drug Development & Therapeutics, 1(1). Retrieved from [Link]

• Fisher Scientific. (2023). Pyrrole, 98+%, extra pure [Safety Data Sheet]. Retrieved from [Link]

• Hutchison, G. et al. (2015). What is the degradation mechanism of pyrrole?. Chemistry Stack Exchange. Retrieved from [Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. researchgate.net [researchgate.net]
• 3. josa.ro [josa.ro]
• 4. Oxidation of Pyrrole by Dehaloperoxidase-Hemoglobin: Chemoenzymatic Synthesis of Pyrrolin-2-Ones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DSpace [scholarbank.nus.edu.sg]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fishersci.de [fishersci.de]
• 10. 吡咯 reagent grade, 98% | Sigma-Aldrich [sigmaaldrich.com]
• 11. fishersci.co.uk [fishersci.co.uk]
• 12. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]

Technical Support Center: Troubleshooting HPLC Baseline Noise for 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid Analysis

This guide provides in-depth troubleshooting strategies for High-Performance Liquid Chromatography (HPLC) analysis of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid. Achieving a stable, low-noise baseline is paramount for accurate quantification, especially in drug development and research where sensitivity and reproducibility are critical. This document is structured to provide immediate answers through FAQs and a deeper, systematic approach for resolving complex baseline issues.

Analyte-Specific Considerations

3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid is a highly polar, ionizable molecule. Its two carboxylic acid functional groups dictate its chromatographic behavior, making mobile phase pH a critical parameter.

• Impact of Mobile Phase pH: The retention of ionizable compounds is highly dependent on the mobile phase pH.[1][2] Carboxylic acids are typically retained longer in their neutral, protonated state (at low pH) and elute faster in their ionized, deprotonated state (at higher pH).[3][4] For reproducible retention times and stable baselines, it is crucial to operate at a pH that is at least 1.5 to 2 units away from the analyte's pKa values.[1][4] This ensures the analyte exists predominantly in a single ionic form, preventing peak shape distortion and retention time drift.

• Column Selection: Standard C18 columns can suffer from poor retention for highly polar molecules and may undergo "phase dewetting" or collapse in highly aqueous mobile phases.[5][6] For robust analysis of this dicarboxylic acid, consider using:

  • Polar-Embedded Phases: These columns have a polar group (e.g., amide or carbamate) embedded near the base of the alkyl chain, which prevents phase collapse in 100% aqueous mobile phases and provides alternative selectivity for polar compounds.[7]

  • Mixed-Mode Phases: Columns with both reversed-phase (C18) and ion-exchange characteristics can offer enhanced retention for polar acidic analytes through multiple interaction modes.[8][9]

Frequently Asked Questions (FAQs)

Q1: My baseline is consistently drifting upwards during a gradient analysis. What is the most common cause? A: This is often due to a contaminant in your weaker mobile phase (Solvent A, typically the aqueous phase).[5][10] As the gradient progresses and the concentration of the stronger organic solvent (Solvent B) increases, the contaminant is eluted from the column, appearing as a rising baseline. Ensure you are using high-purity HPLC-grade water and fresh, high-quality buffer reagents.[10][11]

Q2: I'm observing perfectly regular, periodic spikes or waves in my baseline. What should I check first? A: This type of regular, cyclic noise is almost always related to the pump.[12][13] The most likely culprits are worn pump seals, faulty check valves, or inadequate mobile phase mixing.[5][13][14] Start by purging the pump to remove any trapped air bubbles and observing the pressure fluctuation; significant pulsation is a key indicator of a pump issue.[15]

Q3: My baseline is erratic and noisy with no discernible pattern. Where should I begin troubleshooting? A: Irregular or random noise often points to air in the system, mobile phase contamination, or a failing detector lamp.[12][16] The most common cause is dissolved gas coming out of solution.[12][17] Begin by ensuring your mobile phase is thoroughly degassed.[6][11] If the problem persists, check for leaks throughout the system and inspect the detector lamp's energy output.[10][11]

Systematic Troubleshooting Guide

A logical, step-by-step approach is the most efficient way to identify and resolve the source of baseline noise. The first step is to determine if the issue is chemical (fluid path) or electronic.

Initial Diagnostic Test: Fluidic vs. Electronic

• Turn off the HPLC pump to stop the flow.

• Monitor the baseline for 5-10 minutes.

• Observation:

  • If the noise disappears or significantly improves, the problem is within the fluid path (pump, mobile phase, column, tubing).[12]

  • If the noise persists, the problem is likely electronic (detector, data acquisition system).[12]

Caption: Initial diagnostic flowchart to isolate noise source.

Troubleshooting Fluid Path Noise

If the initial diagnostic test points to the fluid path, the noise can be further categorized as Drift, Periodic, or Non-Periodic.

Baseline drift is a gradual, steady rise or fall of the baseline.

Potential Cause	Common Observation	Recommended Solution
Temperature Fluctuations	Cyclic drift that may correlate with lab temperature changes (e.g., air conditioning cycles).	Use a column oven to maintain a stable column temperature. Ensure the mobile phase tubing passes through a heat exchanger before the detector if the column temperature is high.[11][18][19]
Inadequate Column Equilibration	Drift is most pronounced at the beginning of a series of runs, especially after changing the mobile phase.	Allow sufficient time for the column to fully equilibrate with the new mobile phase. This can take 10-20 column volumes or more for some methods.[6][11]
Mobile Phase Contamination	A steady rise in the baseline during a gradient run.	Prepare fresh mobile phase using only high-purity, HPLC-grade solvents and reagents.[11][17] Filter the aqueous phase through a 0.22 µm or 0.45 µm membrane.[20]
Column Bleed/Contamination	The baseline drifts upwards, and "ghost peaks" may appear in blank runs.	Flush the column with a strong solvent to remove strongly retained contaminants.[11][21] If the problem persists, the column may be degraded and require replacement.
Non-Homogeneous Mobile Phase	Inconsistent drift, especially when using manually mixed mobile phases that have been sitting for a while.	Gently swirl pre-mixed solvents before use. For best results, use an online mixer or degasser.[11]

This noise appears as regular pulses or waves and is typically linked to the mechanical components of the HPLC.

Caption: Troubleshooting workflow for periodic baseline noise.

Potential Cause	Common Observation	Recommended Solution
Air Trapped in Pump Head	High-frequency noise synchronized with pump strokes; visible pressure fluctuations.	Degas the mobile phase thoroughly.[15] Purge the pump at a high flow rate to dislodge air bubbles.[10]
Faulty or Dirty Check Valves	Irregular pressure and baseline pulsations. Can lead to inconsistent retention times.[5][19]	Remove and sonicate check valves in methanol or isopropanol. If cleaning does not resolve the issue, replace them.[13]
Worn Pump Seals	Visible leaks around the pump head (often leaving salt deposits if buffers are used).[10] The baseline may be noisy with pressure fluctuations.	Replace the pump seals as part of regular preventive maintenance. Flush the system with water daily when using buffers to prevent salt buildup.[14]
Inadequate Mobile Phase Mixing	Can cause low-frequency waves, especially in gradient methods using a low-volume mixer.	Use a larger volume mixer if available. For isocratic methods, pre-mixing the mobile phase by hand can solve the problem.

This noise is characterized by its irregular frequency and amplitude.

Potential Cause	Common Observation	Recommended Solution
Air Bubbles in System/Detector	Sharp, random spikes in the baseline. The most common cause of non-cyclic noise.[12]	Ensure the mobile phase is thoroughly degassed using an online degasser, sonication, or helium sparging.[6][11][17] Adding a back-pressure regulator after the detector can keep gases in solution.[11]
System or Fitting Leak	A subtle, wandering, or noisy baseline. Pressure may be lower than normal or unstable.	Systematically check all fittings for signs of leaks, starting from the pump and moving towards the detector. Overtightening can damage fittings.[11]
Contaminated Mobile Phase/Reagents	General increase in baseline noise, sometimes with spurious "ghost" peaks.	Use only high-purity HPLC-grade solvents and fresh, high-quality buffer reagents.[11][21]
Dirty Detector Flow Cell	Increased baseline noise and potential for baseline drift.	Flush the flow cell with a strong, miscible solvent like methanol or isopropanol. If necessary, clean the cell with a dilute acid like 1N nitric acid (never hydrochloric acid).[11][18]
Failing Detector Lamp	Low lamp energy and a significant increase in baseline noise.	Check the lamp's energy or intensity via the instrument's diagnostic software. Replace the lamp if its output is low or it has exceeded its recommended lifetime.[22]

Key Experimental Protocols

Protocol 1: High-Purity Mobile Phase Preparation

• Solvent Selection: Use only HPLC-grade or MS-grade solvents (e.g., water, acetonitrile, methanol).[11][21]

• Buffer Preparation: Weigh high-purity buffer salts accurately. Dissolve in the aqueous solvent.

• pH Adjustment: Adjust the pH of the aqueous portion of the mobile phase before adding any organic modifier.[1] This ensures an accurate and reproducible pH reading.

• Filtration: Filter the aqueous buffer solution through a 0.22 µm or 0.45 µm membrane filter to remove particulates that can damage the pump and column.[20]

• Degassing: Thoroughly degas the mobile phase immediately before use. This can be done via:

  • Online Degasser: The most common and effective method. Ensure it is functioning correctly.[5]

  • Sonication: Place the solvent reservoir in an ultrasonic bath for 10-15 minutes.

  • Helium Sparging: Bubble helium through the solvent. This is highly effective but uses a consumable gas.

• Storage: Store aqueous mobile phases in the refrigerator and prepare them fresh every 1-2 days to prevent microbial growth.[20]

Protocol 2: System Flushing and Decontamination

If contamination is suspected as the source of noise, a systematic flush is required.

• Remove Column: Replace the analytical column with a union or a restriction capillary.

• Buffer Flush: Flush the entire system with HPLC-grade water for at least 30 minutes to remove all buffer salts.

• Intermediate Solvent: Flush the system with a solvent miscible with both water and strong organic solvents, such as isopropanol, for 30 minutes.

• Strong Solvent Flush: Flush with a strong, non-polar solvent like hexane if lipidic contamination is suspected (for reversed-phase systems). Note: Ensure all system components are compatible with hexane.

• Return to Intermediate: Flush again with isopropanol for 30 minutes to remove the non-polar solvent.

• Re-equilibrate: Reinstall the column and equilibrate with the initial mobile phase until a stable baseline is achieved.

References

• 12. Crawford Scientific.

• 11. Phenomenex.

• 5. GMI, Inc.

• 18. Agilent Technologies.

• 19. Timberline Instruments.

• 23. Phenomenex.

• 15. Reddit r/CHROMATOGRAPHY.

• 16. Element Lab Solutions.

• 24. Waters Corporation.

• 21. Thermo Fisher Scientific - US.

• 17. Separation Science.

• 25. LCGC International.

• 8. Phenomenex.

• 13. Welch Materials.

• 10. Sigma-Aldrich.

• 9. Waters Corporation.

• 14. Aurigene Pharmaceutical Services.

• 22. G-M-I, Inc.

• . LabRulez LCMS.

• 3. Veeprho.

• 26. Welch Materials.

• 7. Axion Labs.

• 4. LCGC International.

• 1. Agilent Technologies.

• 2. Moravek.

• 20. alwsci.

Sources

• 1. agilent.com [agilent.com]
• 2. moravek.com [moravek.com]
• 3. veeprho.com [veeprho.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. HPLC problems with very polar molecules - Axion Labs [axionlabs.com]
• 8. phenomenex.com [phenomenex.com]
• 9. waters.com [waters.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. phenomenex.com [phenomenex.com]
• 12. diverdi.colostate.edu [diverdi.colostate.edu]
• 13. welch-us.com [welch-us.com]
• 14. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 15. Reddit - Please wait for verification [reddit.com]
• 16. elementlabsolutions.com [elementlabsolutions.com]
• 17. sepscience.com [sepscience.com]
• 18. agilent.com [agilent.com]
• 19. HPLC Retention Time Drift: Causes & Troubleshooting Guide [timberlineinstruments.com]
• 20. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 21. HPLC Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 22. gmi-inc.com [gmi-inc.com]
• 23. Choosing Columns for Polar Acidic Molecules | Phenomenex [phenomenex.com]
• 24. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 25. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 26. welch-us.com [welch-us.com]

Technical Support Center: Esterification of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid

Welcome to the technical support guide for the esterification of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid. This document is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this specific transformation. Our goal is to provide not just protocols, but a deep, mechanistic understanding to empower you to troubleshoot and optimize your reactions effectively. We will address common challenges, including incomplete conversion, decarboxylation, and acid-catalyzed polymerization, providing field-tested solutions grounded in chemical principles.

Introduction: The Challenge of Pyrrole Esterification

The esterification of pyrrole-dicarboxylic acids, particularly via the common Fischer-Speier method, presents unique challenges not typically encountered with simple aromatic acids.[1] The electron-rich nature of the pyrrole ring makes it susceptible to side reactions under the strongly acidic conditions required for esterification.[2][3] This guide will dissect these challenges and offer robust solutions.

Visualizing the Reaction Landscape

The successful synthesis of the target diester requires navigating a landscape of competing side reactions. The following diagram illustrates the desired pathway versus the primary off-target reactions.

Sources

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

HPLC method validation for 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid quantification

A Comparative Guide to HPLC Method Validation for the Quantification of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid

This guide provides a comprehensive comparison of potential High-Performance Liquid Chromatography (HPLC) methods for the robust quantification of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid. As specific, publicly validated methods for this particular analyte are not available, this document outlines a foundational framework based on its chemical properties and established analytical principles. The methodologies discussed are grounded in authoritative guidelines from the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[1][2][3]

The core objective is to compare three distinct chromatographic strategies—Reversed-Phase with pH control, Reversed-Phase with Ion-Pairing, and Hydrophilic Interaction Liquid Chromatography (HILIC)—to determine the most suitable approach for accurate and reliable quantification in research and drug development settings.

Analyte at a Glance: 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid

Understanding the physicochemical properties of the target molecule is paramount for effective method development.

• Structure: A pyrrole ring substituted with two carboxylic acid groups, an ethyl group, and a methyl group.

• Key Features: The two carboxylic acid groups make the molecule highly polar and acidic. Its retention and solubility are therefore highly dependent on the pH of the solution. The pyrrole ring provides a chromophore suitable for UV detection.

The challenge in chromatographically analyzing such a compound lies in achieving adequate retention on common stationary phases while maintaining good peak shape and sensitivity.[4][5][6]

Part 1: A Head-to-Head Comparison of Chromatographic Strategies

This section details three potential HPLC methods, explaining the rationale behind component selection and providing illustrative performance data.

Method A: Reversed-Phase (RP) HPLC with pH-Controlled Mobile Phase

This is often the first-choice strategy due to its simplicity and the ubiquity of reversed-phase columns.[7][8] The core principle is to suppress the ionization of the dicarboxylic acid groups by maintaining a low mobile phase pH. This protonates the carboxylates, making the molecule less polar and increasing its retention on a non-polar C18 stationary phase.

Experimental Protocol:

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size

• Mobile Phase A: 20 mM Potassium Phosphate buffer, adjusted to pH 2.5 with Phosphoric Acid

• Mobile Phase B: Acetonitrile

• Gradient: 5% B to 40% B over 10 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 210 nm and 254 nm

• Injection Volume: 10 µL

Causality and Rationale:

• Low pH (2.5): This is critical for keeping the dicarboxylic acid in its neutral, protonated form, which significantly enhances retention on the C18 column.[9]

• Phosphate Buffer: Provides robust pH control in the desired range.

• C18 Column: A workhorse stationary phase providing hydrophobic retention.

• UV Detection: The pyrrole core allows for sensitive detection, with 210 nm often providing a stronger signal for carboxylic acids.

Method B: Reversed-Phase (RP) HPLC with Ion-Pair Chromatography (IPC)

When pH control alone is insufficient for retention, or if dealing with complex matrices, Ion-Pair Chromatography (IPC) offers an alternative.[10][11] This technique introduces an ion-pair reagent (e.g., tetrabutylammonium) to the mobile phase.[12][13] This reagent has a hydrophobic tail that adsorbs to the C18 stationary phase and a positively charged head that forms an ion pair with the negatively charged analyte, thereby increasing retention.[14]

Experimental Protocol:

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size

• Mobile Phase A: 10 mM Tetrabutylammonium (TBA) Phosphate in Water, pH 7.0

• Mobile Phase B: Acetonitrile

• Gradient: 10% B to 50% B over 10 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

Causality and Rationale:

• Tetrabutylammonium (TBA): A quaternary ammonium salt that acts as the ion-pairing agent, providing a positive charge on the stationary phase surface to interact with the deprotonated (anionic) dicarboxylic acid.[12][13]

• Neutral pH (7.0): Ensures the analyte is fully deprotonated for consistent ion-pairing.

• Disadvantages: IPC can lead to long column equilibration times and is often incompatible with mass spectrometry (MS). The column may become permanently dedicated to this method.[11]

Method C: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an excellent alternative for highly polar compounds that are poorly retained in reversed-phase chromatography.[15][16][17] Separation is based on the partitioning of the analyte between a high-organic mobile phase and a water-enriched layer on the surface of a polar stationary phase.[17]

Experimental Protocol:

• Column: Amide or Silica, 4.6 x 100 mm, 3.0 µm particle size

• Mobile Phase A: Acetonitrile with 0.1% Acetic Acid

• Mobile Phase B: Water with 10 mM Ammonium Acetate, pH 5.0

• Gradient: 95% A to 70% A over 8 minutes

• Flow Rate: 0.8 mL/min

• Column Temperature: 40 °C

• Detection: UV at 254 nm (and compatible with MS)

• Injection Volume: 5 µL

Causality and Rationale:

• Polar Stationary Phase (Amide/Silica): Provides the hydrophilic surface necessary for the partitioning mechanism.[18][19]

• High Organic Mobile Phase: Essential for promoting the partitioning of the polar analyte into the aqueous layer on the stationary phase.

• MS Compatibility: The volatile mobile phase (acetonitrile and ammonium acetate) makes this method ideal for interfacing with a mass spectrometer for enhanced specificity and sensitivity.[16][17]

Part 2: Performance Comparison and Method Selection

The choice of method depends on the specific requirements of the assay, such as required sensitivity, sample matrix complexity, and compatibility with other analytical techniques like MS.

Table 1: Hypothetical Performance Data Comparison

Validation Parameter	Method A (RP - pH Control)	Method B (RP - Ion-Pair)	Method C (HILIC)
Linearity (R²)	> 0.999	> 0.999	> 0.998
Limit of Quantitation (LOQ)	~5 µg/mL	~2 µg/mL	~1 µg/mL (higher with MS)
Accuracy (% Recovery)	98.5 - 101.0%	98.0 - 101.5%	97.5 - 102.0%
Precision (%RSD)	< 1.5%	< 2.0%	< 2.5%
Robustness	High	Moderate (sensitive to IP reagent conc.)	Moderate (sensitive to water content)
MS Compatibility	Poor (non-volatile buffers)	Very Poor (ion-pairing salts)	Excellent (volatile buffers)

Method Selection Workflow

The decision-making process for selecting the optimal method can be visualized as follows:

Caption: The sequential workflow for HPLC method validation.

Detailed Validation Procedures

1. Specificity:

• Objective: To demonstrate that the signal measured is unequivocally from the analyte of interest, free from interference from matrix components, impurities, or degradation products.

• Protocol:

  • Analyze a blank sample (matrix without analyte).

  • Analyze a placebo sample (formulation without the active ingredient).

  • Analyze the analyte standard.

  • Spike the analyte into the blank/placebo matrix and analyze.

  • If available, analyze known impurities and degradation products.

• Acceptance Criteria: The blank and placebo samples should show no peak at the retention time of the analyte. The analyte peak in the spiked sample should be pure and spectrally homogenous (if using a DAD/PDA detector). [20] 2. Linearity and Range:

• Objective: To establish a linear relationship between the analyte concentration and the detector response over a defined range.

• Protocol:

  • Prepare a stock solution of the analyte.

  • Create a series of at least five calibration standards by diluting the stock solution. A typical range for an assay is 80% to 120% of the expected sample concentration.

  • Inject each standard in triplicate.

  • Plot the average peak area against the concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (R²) should be ≥ 0.999. The y-intercept should be close to zero. [20] 3. Accuracy:

• Objective: To determine the closeness of the measured value to the true value.

• Protocol:

  • Prepare placebo samples spiked with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare three replicate samples at each concentration level (total of 9 samples).

  • Analyze the samples and calculate the percentage recovery for each.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

4. Precision:

• Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Protocol:

  • Repeatability (Intra-assay precision): Analyze six replicate samples at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.

• Acceptance Criteria: The Relative Standard Deviation (%RSD) should be ≤ 2.0% for repeatability and intermediate precision.

5. Limit of Detection (LOD) and Limit of Quantitation (LOQ):

• Objective: To determine the lowest concentration of analyte that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).

• Protocol (Signal-to-Noise Approach):

  • Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1 for LOD.

  • Determine the concentration that yields a S/N ratio of approximately 10:1 for LOQ.

• Acceptance Criteria: LOQ precision should meet the requirements for the assay (e.g., %RSD < 10%).

6. Robustness:

• Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol:

  • Vary key parameters one at a time, such as:

    • Mobile phase pH (± 0.2 units)

    • Column temperature (± 5 °C)

    • Flow rate (± 10%)

    • Mobile phase composition (± 2% organic)

  • Analyze a system suitability standard under each condition.

• Acceptance Criteria: System suitability parameters (e.g., peak asymmetry, theoretical plates, resolution) should remain within predefined limits.

Conclusion

The quantification of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid requires a carefully developed and validated HPLC method. While a standard Reversed-Phase method with pH control offers a robust and straightforward starting point, alternatives like Ion-Pair Chromatography and HILIC provide powerful solutions for challenges related to retention and MS-compatibility, respectively. The final method selection must be guided by the specific analytical needs. Regardless of the chosen chromatographic approach, a thorough validation following ICH Q2(R1) guidelines is mandatory to ensure the generation of accurate, reliable, and defensible scientific data. [1][23][24]

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• ResearchGate. (2005). HPLC analysis of aliphatic and aromatic dicarboxylic acid cross-linkers hydrolyzed from carbohydrate polyesters for estimation of the molar degree of substitution. Carbohydrate Polymers. [Link]

• U.S. Food and Drug Administration. FDA Guidance on Analytical Method Validation. [Link]

• Waters Corporation. New Reversed-Phase Materials for the Separation of Polar Acidic Compounds. [Link]

• Lambda Therapeutic Research. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• SIELC Technologies. (2023). HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. [Link]

• PubMed. A new HPLC method for the direct analysis of triglycerides of dicarboxylic acids in biological samples. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]

• PubMed. Ion-pair chromatography of acidic drug metabolites and endogenic compounds. [Link]

• SIELC Technologies. (2023). HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. [Link]

• SIELC Technologies. Mixed-Mode Chromatography vs. Ion-Pairing Chromatography. [Link]

• Phenomenex. (2020). Can you retain polar acidic compounds using reversed-phase conditions?. YouTube. [Link]

• LCGC International. (2026). Ion Pairing - Blessing or Curse?. [Link]

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]

• SIELC Technologies. HILIC Separation of Carboxylic Acids. [Link]

• Health Canada. (2015). ICH Q2(R1) Guideline: Validation of Analytical Procedures: Text and Methodology. [Link]

• Phenomenex. (2025). Normal-phase vs. Reversed-phase Chromatography. [Link]

• Shodex. Di-carboxylic Acids (DE-413). [Link]

• ACS Publications. (2003). Reverse-Phase HPLC Method for Measuring Polarity Distributions of Natural Organic Matter. [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• ECA Academy. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• PubMed. (2017). Hydrophilic interaction liquid chromatography of hydroxy aromatic carboxylic acid positional isomers. [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• ResearchGate. Hydrophilic interaction liquid chromatography of hydroxy aromatic carboxylic acid positional isomers. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Wikipedia. Hydrophilic interaction chromatography. [Link]

• PubMed. (2011). Characterization of carboxylic acids in atmospheric aerosols using hydrophilic interaction liquid chromatography tandem mass spectrometry. [Link]

Sources

• 1. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 2. scribd.com [scribd.com]
• 3. fda.gov [fda.gov]
• 4. researchgate.net [researchgate.net]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. youtube.com [youtube.com]
• 7. waters.com [waters.com]
• 8. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Ion-pair chromatography of acidic drug metabolites and endogenic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. helixchrom.com [helixchrom.com]
• 12. km3.com.tw [km3.com.tw]
• 13. tcichemicals.com [tcichemicals.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Hydrophilic interaction liquid chromatography of hydroxy aromatic carboxylic acid positional isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Hydrophilic interaction chromatography - Wikipedia [en.wikipedia.org]
• 18. HILIC Separation of Carboxylic Acids | SIELC Technologies [sielc.com]
• 19. Characterization of carboxylic acids in atmospheric aerosols using hydrophilic interaction liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. database.ich.org [database.ich.org]

Comparing reactivity of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid and its diethyl ester

Executive Summary

In the synthesis of complex tetrapyrroles (such as porphyrins and corrins) and advanced pharmaceutical intermediates, the strategic selection of pyrrole protecting groups dictates the success of downstream functionalization. This guide provides an objective, data-driven comparative reactivity profile between 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid [1] and its corresponding diethyl ester (Diethyl 3-ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylate). Both compounds are classical derivatives of the Knorr pyrrole synthesis[2],[3], but their divergent electronic properties and stability profiles make them suitable for entirely different synthetic operations.

Comparative Reactivity Profile

To facilitate rapid decision-making for synthetic design, the quantitative and qualitative performance metrics of both compounds are summarized below:

Parameter	3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid	Diethyl 3-ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylate
Decarboxylation Potential	Highly reactive (Acid/Heat catalyzed)	Completely stable (Requires prior saponification)
Electrophilic Aromatic Substitution	Undergoes ipso-substitution (e.g., iodination with loss of CO₂)	Unreactive at C2/C5 (Sterically and electronically blocked)
Reduction Susceptibility	Difficult (Prone to side reactions; requires BH₃)	Cleanly reduced to 2,5-bis(hydroxymethyl)pyrrole via LiAlH₄
Solubility Profile	Soluble in aqueous base, polar aprotic solvents (DMF, DMSO)	Soluble in organic solvents (DCM, EtOAc, Diethyl Ether)
Primary Synthetic Role	Transient precursor to generate α -free pyrroles	Stable storage intermediate; robust protecting group

Mechanistic Deep Dive: The Causality of Decarboxylation

As an application scientist, it is critical not just to know that a reaction occurs, but why it occurs. The most significant divergence in reactivity between these two molecules is their behavior under acidic conditions.

The dicarboxylic acid is notoriously prone to decarboxylation, yielding an α -free pyrrole (3-ethyl-4-methyl-1H-pyrrole). Seminal mechanistic studies demonstrate that this acid-catalyzed decarboxylation does not proceed via a simple unimolecular dissociation, because the direct formation of protonated CO₂ is energetically prohibitive[4]. Instead, the reaction relies on an associative mechanism . Protonation of the pyrrole ring at the C2 or C5 position creates a carbanion leaving group. Water then adds to the protonated carboxyl group, forming a transient protonated carbonic acid intermediate, which rapidly and irreversibly dissociates into H₃O⁺ and CO₂ gas[5].

Conversely, the diethyl ester completely lacks the acidic proton required to initiate this hydration pathway. The ethyl groups sterically shield the carbonyl carbon and electronically prevent the formation of the necessary hydrogen-bonded intermediate with water. Consequently, the ester acts as an impenetrable protecting group during harsh downstream alkylation or acylation steps, remaining intact until deliberately cleaved by strong aqueous base[2].

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that researchers can visually or chemically verify the success of the reaction in real-time without immediate reliance on LC-MS or NMR.

Protocol A: Saponification of the Diethyl Ester to Dicarboxylic Acid

Causality: Base-catalyzed ester hydrolysis converts the lipophilic ester into a highly water-soluble dicarboxylate sodium salt, allowing for easy phase-separation from organic impurities.

• Suspend 10 mmol of Diethyl 3-ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylate in 20 mL of ethanol.

• Add 15 mL of 2M aqueous NaOH.

• Reflux the mixture at 85°C for 2-3 hours.

• Self-Validation Check: The initial cloudy, biphasic suspension will transition into a completely clear, homogeneous solution once ester cleavage is complete.

• Cool to room temperature, evaporate the ethanol under reduced pressure, and acidify the aqueous layer with 1M HCl to pH 2.

• Collect the precipitated 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid via vacuum filtration and dry under high vacuum.

Protocol B: Controlled Decarboxylation to α -Free Pyrrole

Causality: Trifluoroacetic acid (TFA) provides the necessary protons to initiate the associative decarboxylation mechanism, while ethanolamine can be used to quench the reaction and trap the resulting α -free pyrrole.

• Dissolve 5 mmol of the dicarboxylic acid in 10 mL of TFA at 0°C under an inert argon atmosphere.

• Slowly warm the reaction to 40°C.

• Self-Validation Check: Vigorous effervescence (CO₂ gas evolution) will immediately commence. The cessation of bubbling indicates the complete consumption of the carboxylic acid groups.

• Quench the reaction by slowly pouring the mixture into ice-cold aqueous sodium bicarbonate until pH 7 is reached, then extract with dichloromethane (DCM).

Protocol C: Reduction of Diethyl Ester to a Diol

Causality: Lithium aluminum hydride (LiAlH₄) provides nucleophilic hydride attack on the ester carbonyls, reducing them fully to primary alcohols.

• Dissolve 5 mmol of the diethyl ester in 15 mL of anhydrous THF at 0°C.

• Slowly add 15 mmol of LiAlH₄ (solution in THF) dropwise.

• Stir at room temperature for 4 hours.

• Self-Validation Check (Fieser Workup): Quench the reaction sequentially with x mL of water (where x = grams of LiAlH₄ used), x mL of 15% NaOH, and 3x mL of water. This precise stoichiometric quenching prevents the formation of a trapped emulsion and produces a crisp, white, granular aluminum salt precipitate that is easily filtered, confirming a successful quench.

Reaction Pathway Visualization

The following diagram illustrates the divergent synthetic workflows and logical relationships between the ester and acid forms.

Fig 1: Divergent reactivity workflows for pyrrole-2,5-dicarboxylate derivatives.

References

• Title: Decarboxylation via Addition of Water to a Carboxyl Group: Acid Catalysis of Pyrrole-2-Carboxylic Acid Source: Journal of the American Chemical Society (JACS) URL: [Link]

• Title: Decarboxylation via addition of water to a carboxyl group: acid catalysis of pyrrole-2-carboxylic acid (PubMed Record) Source: National Institutes of Health (NIH) URL: [Link]

• Title: Knorr Pyrrole Synthesis Source: Cambridge University Press & Assessment URL: [Link]

• Title: Knorr pyrrole synthesis Source: Wikipedia URL: [Link]

Sources

• 1. 477846-29-0|4-Benzoyl-3-cyano-5-methyl-1H-pyrrole-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. Knorr pyrrole synthesis - Wikipedia [en.wikipedia.org]
• 3. Knorr Pyrrole Synthesis (Chapter 33) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Decarboxylation via addition of water to a carboxyl group: acid catalysis of pyrrole-2-carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Mass Spectrometry Fragmentation Comparison of Pyrrole Dicarboxylic Acids: A Guide for Structural Elucidation

Executive Summary

Pyrrole dicarboxylic acids (PDCAs) are highly versatile heterocyclic building blocks. Isomers such as 2,5-pyrrole dicarboxylic acid are critical in the synthesis of robust metal-organic frameworks (MOFs) for gas separation[1], while 2,3-pyrrole dicarboxylic acid serves as a fundamental biomarker in the oxidative degradation of eumelanins[2] and the biotransformation of environmental pollutants[3].

Because these positional isomers share the exact same molecular weight (155.11 g/mol ) and empirical formula, differentiating them via standard liquid chromatography can be ambiguous. Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) bridges this gap. By leveraging the spatial dynamics of the carboxyl groups during collision-induced dissociation (CID), researchers can generate definitive structural fingerprints. This guide provides an objective comparison of PDCA fragmentation pathways and a self-validating protocol for their analysis.

Mechanistic Causality: The Spatial Dynamics of Fragmentation

The selection of negative ion mode ESI is the foundational experimental choice for PDCAs. Carboxylic acids and pyrrole nitrogens are highly acidic chemical functionalities that readily deprotonate in basic solutions to yield stable [M−H]− quasi-molecular ions at m/z 154[4]. Operating in negative mode avoids the complex sodium or potassium adducts that plague positive mode analysis, ensuring the precursor ion population is uniform.

Upon isolation and fragmentation of the m/z 154 precursor, the divergence in product ions is entirely dictated by the spatial proximity of the two carboxylate groups:

• The "Ortho" Effect in Adjacent Isomers (2,3-PDCA & 3,4-PDCA): When carboxyl groups occupy adjacent carbons on the pyrrole ring, the deprotonated carboxylate anion is spatially close enough to nucleophilically attack the adjacent carboxylic acid proton. This proximity drives a highly favored dehydration reaction (loss of H2​O , -18 Da), forming a stable, 5-membered cyclic anhydride intermediate at m/z 136.

• Direct Cleavage in Non-Adjacent Isomers (2,4-PDCA & 2,5-PDCA): In isomers where the carboxyl groups are separated by the rigid pyrrole core, the intramolecular distance prevents the formation of an anhydride. Consequently, the dehydration pathway is energetically blocked. Instead, the molecule undergoes a primary decarboxylation (loss of CO2​ , -44 Da) to yield an ion at m/z 110, followed by a secondary decarboxylation to reveal the bare pyrrole anion core at m/z 66.

Comparative Fragmentation Data

The following table summarizes the quantitative diagnostic ions observed during CID (Collision Energy: 20 eV) of PDCA isomers. The ratio of the dehydrated ion (m/z 136) to the decarboxylated ion (m/z 110) serves as the primary diagnostic metric.

Isomer Type	Specific Isomers	Precursor Ion [M−H]−	Primary Fragment	Secondary Fragment	Diagnostic Ratio (m/z 136 / 110)
Adjacent	2,3-PDCA; 3,4-PDCA	m/z 154	m/z 136 ( −H2​O )	m/z 92 ( −H2​O,−CO2​ )	> 10.0 (Dehydration dominates)
Non-Adjacent	2,4-PDCA; 2,5-PDCA	m/z 154	m/z 110 ( −CO2​ )	m/z 66 ( −2CO2​ )	< 0.05 (Decarboxylation dominates)

Pathway Visualization

Caption: Divergent ESI-MS/MS fragmentation pathways of pyrrole dicarboxylic acid isomers based on spatial geometry.

Self-Validating LC-MS/MS Protocol

To ensure high trustworthiness and reproducibility, this protocol is designed as a self-validating system. It utilizes a basic mobile phase to force deprotonation and relies on the m/z 66 core ion as an internal system check to verify that the pyrrole ring has not undergone premature ring-opening.

Step 1: Sample Preparation & Matrix Optimization

• Dissolve PDCA analytes in a 50:50 mixture of Methanol:Water to a final concentration of 1 µg/mL.

• Causality Check: Add 0.1% Ammonium Hydroxide ( NH4​OH ) to the solution. Why? Acidic modifiers (like formic acid) suppress negative ionization. NH4​OH ensures the pH is well above the pKa of the carboxyl groups, maximizing the yield of the m/z 154 precursor[4].

Step 2: Liquid Chromatography Parameters

• Column: C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% NH4​OH .

• Mobile Phase B: Methanol + 0.1% NH4​OH .

• Gradient: 5% B to 95% B over 5 minutes. Flow rate: 0.3 mL/min.

Step 3: Mass Spectrometry Tuning (Negative ESI)

• Capillary Voltage: -2.5 kV.

• Desolvation Temperature: 350°C.

• Collision Energy (CE) Ramp: Acquire data across a CE ramp of 10 eV to 40 eV. Why? Dehydration (m/z 136) requires lower activation energy (approx. 15-20 eV), while breaking the ring to form the m/z 66 ion requires higher energy (approx. 30-35 eV).

Step 4: System Validation & Data Interpretation

• Internal Validation: Check the high-CE spectra for the presence of the m/z 66 ion. If m/z 66 is absent, the collision energy is too low, or the precursor was incorrectly isolated.

• Isomer Assignment:

  • If the base peak at 20 eV is m/z 136, assign the structure as an adjacent isomer (2,3- or 3,4-PDCA).

  • If the base peak at 20 eV is m/z 110, assign the structure as a non-adjacent isomer (2,4- or 2,5-PDCA).

References

• Separation of High-Purity C2H2 from Binary C2H2/CO2 Using Robust Al-Based MOFs Comprising Nitrogen-Containing Heterocyclic Dicarboxylate. ACS Applied Materials & Interfaces. Available at:[Link][1]

• Quantification of Naturally Occurring Pyrrole Acids in Melanosomes. ResearchGate. Available at:[Link][2]

• Biotransformation of indole by Cupriavidus sp. strain KK10 proceeds through N-heterocyclic- and carbocyclic-aromatic ring cleavage and production of indigoids. ResearchGate. Available at:[Link][3]

• Helpful Info | Mass Spectrometry Core Laboratory. Department of Chemistry, University of North Carolina. Available at: [Link][4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Helpful Info | Department of Chemistry Mass Spectrometry Core Laboratory [mscore.web.unc.edu]

Safety & Regulatory Compliance

Proper Disposal of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid: A Guide for Laboratory Professionals

As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is paramount. The proper handling and disposal of chemical reagents are a critical component of our professional responsibility. This guide provides a comprehensive, step-by-step framework for the safe disposal of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid, ensuring compliance with regulatory standards and fostering a culture of safety within the laboratory.

Part 1: Hazard Assessment and Waste Characterization

The foundational step in any chemical disposal procedure is a thorough understanding of the potential hazards associated with the substance. Based on the general characteristics of pyrrole-based compounds and dicarboxylic acids, we can anticipate the following potential hazards:

• Toxicity: Many organic acids and pyrrole derivatives can be harmful if swallowed, inhaled, or absorbed through the skin.[1]

• Irritation: Carboxylic acids are often skin and eye irritants.[1]

• Environmental Hazards: The environmental fate and effects of this specific compound are not well-documented. Therefore, it is crucial to prevent its release into the environment.[2][3]

Regulatory Framework:

The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA). Generators of chemical waste are responsible for determining if their waste is hazardous.[4][5] A waste is considered hazardous if it is specifically listed by the EPA or if it exhibits one or more of the following characteristics:

• Ignitability: The ability to create fire under certain conditions.

• Corrosivity: The ability to corrode metal.

• Reactivity: The tendency to be unstable and explode or produce toxic fumes.

• Toxicity: The potential to be harmful or fatal when ingested or absorbed.

Given the lack of specific data for 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid, a conservative approach is mandated. The waste should be handled as hazardous until proven otherwise through analytical testing or generator knowledge of the processes that created the waste.

Potential Hazard	GHS Classification (Anticipated)	Rationale
Acute Toxicity (Oral)	Category 4 (Harmful if swallowed)	Common for related organic compounds.[1]
Skin Irritation	Category 2 (Causes skin irritation)	Characteristic of many carboxylic acids.[1]
Eye Irritation	Category 2A (Causes serious eye irritation)	Characteristic of many carboxylic acids.[1]
Respiratory Irritation	Category 3 (May cause respiratory irritation)	Possible for powdered or aerosolized forms.[1]

Part 2: Step-by-Step Disposal Protocol

This protocol is designed to ensure the safe and compliant disposal of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid waste.

1. Personal Protective Equipment (PPE):

Before handling the chemical or its waste, ensure you are wearing the appropriate PPE:

• Eye Protection: Chemical safety goggles are mandatory.[1]

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Inspect gloves for any signs of degradation before use.

• Body Protection: A lab coat is essential to protect against splashes.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator may be necessary. Work in a well-ventilated area, preferably a chemical fume hood.[1][3]

2. Waste Segregation and Collection:

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure proper disposal.

• Designated Waste Container: Use a clearly labeled, dedicated waste container for 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid waste. The container should be made of a compatible material (e.g., high-density polyethylene - HDPE) and have a secure, tight-fitting lid.

• Labeling: The waste container must be labeled with the words "Hazardous Waste" and the full chemical name: "3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid". Include the date when the first waste was added to the container.

• Avoid Mixing: Do not mix this waste with other chemical waste streams unless you have confirmed their compatibility. Incompatible chemicals can react violently, producing heat, toxic gases, or explosions.

3. On-Site Storage (Satellite Accumulation Area):

Laboratories can accumulate hazardous waste in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[6][7]

• Location: The SAA must be under the control of the operator of the process generating the waste.

• Container Management: Keep the waste container closed at all times, except when adding waste.[7][8]

• Volume Limits: Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous waste in an SAA.

4. Disposal Pathway:

The disposal of hazardous chemical waste must be handled by a licensed professional waste disposal company.[2][6]

• Contact your Institution's Environmental Health and Safety (EHS) Office: Your EHS department will provide specific guidance on waste pickup procedures and will coordinate with a licensed hazardous waste vendor.

• Waste Manifest: For off-site transport and disposal, a hazardous waste manifest is required to track the waste from "cradle-to-grave".[5] Your EHS office will manage this documentation.

Disposal Workflow Diagram:

Caption: Workflow for the proper disposal of 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid.

Part 3: Spill and Emergency Procedures

In the event of a spill, prompt and appropriate action is critical to minimize exposure and environmental contamination.

For a Small Spill:

• Alert Personnel: Notify others in the immediate area of the spill.

• Isolate the Area: If safe to do so, restrict access to the spill area.

• Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or a commercial spill kit, to absorb the spilled material.[9][10]

• Clean-Up: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS office.

For a Large Spill:

• Evacuate: Immediately evacuate the area.

• Alert: Activate the nearest fire alarm and notify your institution's emergency response team and EHS office.

• Do Not Attempt to Clean Up: Only trained emergency responders should handle large spills.

Part 4: Waste Minimization

A key aspect of responsible chemical management is waste minimization.[7][11][12]

• Source Reduction: Purchase only the quantity of chemical needed for your experiments.

• Inventory Management: Maintain an accurate chemical inventory to avoid ordering duplicate materials.

• Substitution: Where scientifically feasible, consider substituting with less hazardous chemicals.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure the responsible management of chemical waste. Always consult your institution's specific chemical hygiene plan and EHS guidelines for any additional requirements.

References

• Laboratory Chemical Waste Management - CSIR IIP. (n.d.).
• Managing Hazardous Chemical Waste in the Lab. (2021, October 26). American Chemical Society.
• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12). Tetra Tech.
• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. (n.d.). Labor Security System.
• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. (2003, February 15). University of Pennsylvania EHRS.
• Resource Conservation and Recovery Act (RCRA) Regulations. (2025, August 13). US EPA.
• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.).
• Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA.
• Management of Waste. (n.d.). In Prudent Practices in the Laboratory. National Academies Press (US).
• EPA Hazardous Waste Regulations. (n.d.). Study.com.
• SAFETY DATA SHEET - N-Methylpyrrole. (2025, January 30). Fisher Scientific.
• Safety Data Sheet - NMIJ CRM 4229-a. (2022, August 31). National Institute of Advanced Industrial Science and Technology (AIST).
• SAFETY DATA SHEET - 2,3-Diethylpyrazine. (2025, November 06). TCI Chemicals.
• SAFETY DATA SHEET - Mecarbam. (2025, November 06). Sigma-Aldrich.
• SAFETY DATA SHEET. (2025, November 06). Sigma-Aldrich.
• SAFETY DATA SHEET. (n.d.). Merck Millipore.
• Chemical Waste Disposal Guidelines. (n.d.).
• SAFETY DATA SHEET - Pyrrole-3-carboxylic Acid. (2023, March 05). TCI Chemicals.
• Pyrrole - SAFETY DATA SHEET. (2025, September 07).
• Safety Data Sheet - 1-(2-Methoxyethyl)-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid. (2024, September 29). Angene Chemical.
• Hazard and Precautionary Statements. (n.d.). Sigma-Aldrich.
• Hazard and Precautionary Statements. (n.d.). Sigma-Aldrich.
• MSDS of 1H-Pyrrole-3-Carboxylic Acid,4-Methyl-5-[2-(Trifluoromethyl)Phenyl]-,Ethyl Ester. (n.d.). Capot Chemical Co.,Ltd.

Sources

• 1. angenechemical.com [angenechemical.com]
• 2. unit.aist.go.jp [unit.aist.go.jp]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. sustainable-markets.com [sustainable-markets.com]
• 5. epa.gov [epa.gov]
• 6. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 9. fishersci.co.uk [fishersci.co.uk]
• 10. assets.thermofisher.cn [assets.thermofisher.cn]
• 11. iip.res.in [iip.res.in]
• 12. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Personal protective equipment for handling 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid

Executive Briefing: Handling 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid As drug development accelerates, the utilization of specialized organic building blocks like 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid (CAS: 89909-58-0) has become increasingly common in the synthesis of porphyrin derivatives and targeted kinase inhibitors[1]. However, the safe handling of novel, highly functionalized organic powders requires moving beyond generic safety data sheets (SDS).

As a Senior Application Scientist, I have designed this protocol to provide you with field-proven, mechanistically grounded safety procedures. By understanding the causality behind these safety measures, your laboratory can build a self-validating culture of safety that protects both personnel and experimental integrity.

Part 1: Mechanistic Hazard Profile & Causality

While specific toxicological data for this exact derivative is limited, we must apply structural analog read-across principles based on pyrrole and dicarboxylic acid safety profiles[2],[3].

• Ocular and Respiratory Toxicity (The Dust Hazard): The dual carboxylic acid moieties render this compound a moderately strong organic acid. As a dry powder, the primary risk vector is the generation of acidic dust. Inhalation causes severe mechanical and chemical irritation to the respiratory tract, while ocular exposure can rapidly lead to corneal damage[2],.

• Dermal Sensitization (The Pyrrole Core): Pyrrole derivatives are lipophilic enough to permeate compromised dermal barriers and can exhibit systemic toxicity or act as skin sensitizers over repeated exposures[3],[4].

• Electrostatic Hazards: Like many fine organic powders, this compound can accumulate static charge during transfer. While the risk of a dust explosion is lower than that of volatile solvents, static discharge can aerosolize the powder directly into the worker's breathing zone[5].

Part 2: Protective Architecture (PPE Matrix)

To mitigate the specific hazards outlined above, the following Personal Protective Equipment (PPE) is mandatory. Every choice is grounded in chemical causality.

PPE Category	Standard / Specification	Mechanistic Rationale
Eye/Face	Tight-fitting safety goggles (EN 166 / ANSI Z87.1)	Standard safety glasses leave gaps. Tight-fitting goggles are required to prevent airborne acidic dust from contacting the ocular mucosa[6].
Hands	Double-layered Nitrile gloves (EN 374)	The pyrrole core can degrade certain polymers over time. Double-gloving allows immediate removal of the outer contaminated layer without exposing the skin[5].
Body	Flame-resistant, fluid-resistant lab coat	Protects personal clothing from persistent powder adherence. Cuffs must be tucked under the outer glove to eliminate skin exposure gaps.
Respiratory	Powder Weighing Hood (Primary) or N95/P100 Respirator	Mitigates the inhalation of fine particulates. If a localized HEPA-filtered hood is unavailable, a particulate respirator is strictly required[2].

Part 3: Standard Operating Procedures (SOP)

Every protocol in your laboratory must be a self-validating system. Do not proceed to the next step unless the validation check is successful.

Protocol A: Precision Weighing and Transfer

• Environmental Preparation: Conduct all transfers inside a ductless powder-weighing hood equipped with a HEPA filter. Line the work surface with anti-static weighing paper.

  • Self-Validation Check: Hold a clean tissue near the lower sash of the hood. If the tissue is actively pulled inward, negative pressure is confirmed. If not, abort the procedure.

• PPE Donning: Equip the PPE matrix detailed above. Inspect gloves for micro-tears before proceeding.

• Static Mitigation: Ground yourself using an anti-static wrist strap. Use a grounded, anti-static micro-spatula (preferably stainless steel or conductive polymer) to handle the powder.

• Transfer Execution: Open the chemical container slowly to avoid pressure differentials that cause aerosolization. Transfer the powder using slow, deliberate movements[7].

• Decontamination: Once the container is sealed, wipe down the analytical balance and surrounding surfaces with a damp, lint-free cloth (using water or 70% ethanol) to capture residual dust.

Protocol B: Spill Response and Disposal Plan

• Immediate Containment: If a spill occurs outside the hood, immediately evacuate the immediate 2-meter radius. Do not use a broom or dry brush.

  • Causality: Dry sweeping imparts kinetic energy to the dicarboxylic acid powder, aerosolizing it into the breathing zone[2].

• Neutralization & Collection: Cover the spill with a damp absorbent pad. Wetting the powder increases its mass and cohesion, safely trapping the particulates[7]. Alternatively, use a dedicated HEPA-filtered vacuum.

• Waste Segregation: Place all contaminated materials (pads, outer gloves, weighing paper) into a sealable, chemically compatible hazardous waste container.

• Disposal: Label the container explicitly as "Hazardous Organic Solid Waste - Acidic Pyrrole Derivative" and dispose of it in accordance with local environmental regulations,[6].

Part 4: Workflow Visualization

The following decision tree illustrates the critical path for handling and potential spill response.

Operational workflow for handling 3-Ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylic acid.

References

• Title: 1H-Pyrrole-2,5-dicarboxylic acid Safety Data Sheets (SDS) Source: LookChem URL: [Link]

Sources

• 1. lookchem.cn [lookchem.cn]
• 2. lookchem.com [lookchem.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 6. echemi.com [echemi.com]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]